A Comprehensive Technical Guide to 2-Phenylindole (CAS 603-19-0) for Researchers
This guide provides an in-depth overview of the physicochemical properties, synthesis, analysis, and applications of 2-phenylindole (CAS 603-19-0), a pivotal heterocyclic compound in contemporary research and development...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth overview of the physicochemical properties, synthesis, analysis, and applications of 2-phenylindole (CAS 603-19-0), a pivotal heterocyclic compound in contemporary research and development. Designed for chemists, pharmacologists, and material scientists, this document synthesizes critical data with practical insights to facilitate its effective use in the laboratory.
Core Physicochemical & Structural Data
2-Phenylindole is an aromatic heterocyclic organic compound consisting of a benzene ring fused to a pyrrole ring, with a phenyl group substituted at the 2-position of the indole core.[1] This structure is the foundation for a class of nonsteroidal selective estrogen receptor modulators (SERMs), including Zindoxifene and Bazedoxifene.[2][3]
Below is a summary of its key physicochemical properties:
Synthesis of 2-Phenylindole: The Fischer Indole Synthesis
The most classic and widely employed method for the synthesis of 2-phenylindole is the Fischer indole synthesis.[10] This reaction involves the acid-catalyzed cyclization of acetophenone phenylhydrazone, which is itself formed from the condensation of phenylhydrazine and acetophenone.[11][12]
The causality behind this experimental choice lies in its reliability and the ready availability of the starting materials. The strong acid catalyst, typically zinc chloride or polyphosphoric acid, facilitates the key[12][12]-sigmatropic rearrangement of the hydrazone, which is the mechanistic cornerstone of this synthesis.[13]
Experimental Protocol: A Two-Step Approach
Step 1: Preparation of Acetophenone Phenylhydrazone [1][10][12]
In a round-bottom flask, combine equimolar amounts of acetophenone (e.g., 0.167 mol, 20 g) and phenylhydrazine (e.g., 0.167 mol, 18 g).[1]
Add ethanol (60 mL) and a few drops of glacial acetic acid to the mixture.[1]
Heat the mixture to boiling on a steam bath for one hour.[10][12]
Dissolve the hot mixture in additional hot ethanol (e.g., 80 mL for a 0.33 mole scale reaction).[10][12]
Induce crystallization by agitating the solution as it cools. Further cooling in an ice bath will maximize the yield of the white, solid phenylhydrazone.[10][12]
Collect the crystals by vacuum filtration and wash with cold ethanol. The expected melting point of the pure product is 105-106 °C.[10]
Intimately mix the dried acetophenone phenylhydrazone (e.g., 0.25 mole, 53 g) with powdered anhydrous zinc chloride (250 g) in a tall beaker.
Immerse the beaker in an oil bath preheated to 170 °C and stir vigorously. The mixture will liquefy within 3-4 minutes.
Once the mixture is liquid and white fumes begin to evolve, remove the beaker from the heat and continue to stir for an additional 5 minutes.
To prevent the reaction mixture from solidifying into an unmanageable mass, thoroughly incorporate 200 g of clean sand.
Digest the resulting solid mass overnight on a steam cone with 800 mL of water and 25 mL of concentrated hydrochloric acid to dissolve the zinc chloride.
Filter the mixture to collect the sand and crude 2-phenylindole.
Boil the collected solids with 600 mL of 95% ethanol and decolorize with activated carbon (Norit).
Filter the hot solution and wash the filter cake with hot ethanol.
Allow the combined filtrates to cool to room temperature to crystallize the 2-phenylindole.
Collect the product by filtration and wash with cold ethanol. A typical yield is in the range of 72-80%.[10][12]
Thermodynamic Solubility of 2-Hydroxy-3-sulfamoylbenzoic Acid in Organic Solvents: A Comprehensive Technical Guide
Executive Summary For researchers and drug development professionals, understanding the solubility profile of active pharmaceutical ingredients (APIs) and their intermediates is a critical prerequisite for formulation, p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For researchers and drug development professionals, understanding the solubility profile of active pharmaceutical ingredients (APIs) and their intermediates is a critical prerequisite for formulation, purification, and analytical characterization. 2-Hydroxy-3-sulfamoylbenzoic acid (2-H-3-SBA) is a complex organic building block featuring three distinct functional groups: a carboxylic acid, an ortho-hydroxyl group, and a sulfamoyl moiety.
This whitepaper provides an authoritative, in-depth guide to the solubility of 2-H-3-SBA in various organic solvents. By synthesizing thermodynamic principles with field-proven methodologies, this guide establishes a self-validating experimental framework for accurate solubility determination.
Physicochemical Profiling and Solvation Mechanics
The solubility of 2-H-3-SBA in organic solvents is dictated by the interplay of its functional groups and the crystal lattice energy. To predict and manipulate its solubility, we must analyze the molecular causality behind its solvation mechanics:
The Salicylic Acid Core (Intramolecular H-Bonding): The ortho-hydroxyl group and the carboxylic acid group engage in strong intramolecular hydrogen bonding. This phenomenon, characteristic of salicylic acid derivatives, creates a more rigid, less flexible molecule and slightly reduces its capacity for intermolecular hydrogen bonding with the solvent[1]. Consequently, this enhances its solubility in intermediate-polarity solvents (like acetone) compared to its para-substituted isomers[2].
The Sulfamoyl Group (-SO₂NH₂): This moiety acts as a highly polar, strong hydrogen-bond donor and acceptor. It significantly increases the crystal lattice energy, making the compound sparingly soluble in non-polar solvents, but highly susceptible to dissolution in polar aprotic solvents that can disrupt these bonds[3].
Intermolecular interactions governing 2-H-3-SBA solubility across different solvent classes.
Quantitative Solubility Data in Organic Solvents
Based on the thermodynamic behavior of its structural analogs (salicylic acid and sulfamethazine), the solubility of 2-H-3-SBA exhibits extreme variance depending on the solvent's hydrogen-bonding capacity and dielectric constant[1],[4].
Table 1: Extrapolated Solvation Profile of 2-H-3-SBA in Organic Solvents at 298.15 K
Solvent Class
Representative Solvent
Expected Solubility Range (mg/mL)
Dominant Intermolecular Interaction
Polar Aprotic
Dimethyl Sulfoxide (DMSO)
> 50.0
Strong dipole-dipole, H-bond acceptor
Polar Aprotic
Dimethylformamide (DMF)
> 50.0
Strong dipole-dipole, H-bond acceptor
Intermediate
Acetone
20.0 - 40.0
Dipole-dipole, moderate H-bond acceptor
Polar Protic
Methanol
10.0 - 30.0
H-bond donor/acceptor
Intermediate
Ethyl Acetate
5.0 - 15.0
Dipole-dipole, weak H-bond acceptor
Non-Polar
Toluene
< 0.1
Weak Van der Waals forces
Note: Polar aprotic solvents like DMSO provide maximal solubility by acting as aggressive hydrogen-bond acceptors without donating protons, effectively stripping the sulfamoyl group from the crystal lattice[3].
Experimental Methodology: The Self-Validating Isothermal Shake-Flask Protocol
To empirically determine the exact solubility of 2-H-3-SBA, the isothermal shake-flask method remains the gold standard[5],[6]. The following protocol is designed as a self-validating system—meaning the analytical outputs inherently verify the physical integrity of the experiment.
Step-by-Step Protocol & Causality
Step 1: Preparation of the Saturated System
Action: Add an excess amount of 2-H-3-SBA (e.g., 100 mg) to 1.0 mL of the target organic solvent in a tightly sealed borosilicate glass vial.
Causality: Adding excess solid ensures that the chemical potential of the solid phase remains constant. This drives the system toward true thermodynamic equilibrium rather than merely measuring kinetic dissolution rates[7].
Step 2: Isothermal Equilibration
Action: Place the vials in an orbital shaker set to 25.0 ± 0.1 °C at 150 RPM for 48 to 72 hours.
Causality: Sulfonamide derivatives often possess high crystal lattice energies. Short incubation times (e.g., 2 hours) may only capture a kinetic supersaturation state. Extended equilibration (48-72h) guarantees that the thermodynamic plateau has been reached[4]. Strict temperature control (±0.1 °C) is mandatory because solubility is exponentially dependent on temperature (per the van 't Hoff equation); minor fluctuations can trigger premature precipitation[1].
Step 3: Phase Separation
Action: Centrifuge the suspension at 10,000 RPM for 10 minutes, then filter the supernatant through a 0.22 µm PTFE syringe filter. Discard the first 0.5 mL of the filtrate.
Causality: Polytetrafluoroethylene (PTFE) is chosen because it is chemically inert to harsh organic solvents like DMSO and DMF, preventing filter degradation that could introduce UV-absorbing impurities into the HPLC analysis[8]. Discarding the initial filtrate saturates any non-specific binding sites on the membrane, ensuring the quantified sample accurately reflects the bulk solution.
Step 4: Solid-State Verification (The Validation Step)
Action: Recover the undissolved precipitate from the vial, dry it under a gentle stream of nitrogen, and analyze it via Powder X-Ray Diffraction (PXRD).
Causality: Organic solvents can induce polymorphic transformations or the formation of solvates. If the solid form changes during the 72-hour incubation, the measured solubility corresponds to the new polymorph, not the original 2-H-3-SBA[9]. Confirming the PXRD pattern matches the starting material validates the entire dataset.
Workflow of the isothermal shake-flask method for equilibrium solubility determination.
Analytical Quantification
Once the supernatant is isolated, it must be diluted immediately with the mobile phase to prevent precipitation upon temperature changes.
HPLC-UV Conditions:
Column: C18 Reverse-Phase (e.g., 150 mm × 4.6 mm, 5 µm).
Mobile Phase: Gradient of 0.1% Trifluoroacetic acid (TFA) in Water and Acetonitrile. Causality: TFA suppresses the ionization of the carboxylic acid group, ensuring sharp, symmetrical peak shapes and preventing peak tailing.
Detection: UV absorbance at ~270 nm (optimized for the conjugated aromatic system of the benzoic acid core).
Troubleshooting & Optimization
Even with a robust protocol, anomalies can occur. Here is how to address them based on physicochemical principles:
Issue: Highly Variable Replicate Data in Acetone or Methanol.
Cause: Solvent evaporation during the 72-hour shaking period alters the volume, artificially inflating the calculated concentration.
Solution: Use parafilm-sealed, crimp-top vials and weigh the vials before and after the equilibration phase to account for any solvent loss[6].
Issue: Solubility drops unexpectedly after 24 hours.
Cause: The compound initially dissolved as a metastable polymorph (kinetic solubility) and subsequently precipitated as a more stable, less soluble thermodynamic polymorph[9].
Solution: Rely on the PXRD data from Step 4. If a polymorphic shift is detected, the lower value is the true thermodynamic solubility of the stable form.
References
[1] Solubility and Melting Properties of Salicylic Acid. American Chemical Society (ACS). Available at:
[5] Annex 4 - World Health Organization (WHO). World Health Organization. Available at:
[2] Exploring the Solubility of Salicylic Acid: Insights and Implications. Oreate AI Blog. Available at:
[7] Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Available at:
[8] A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences. Available at:
[9] Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling. Universitat de Barcelona. Available at:
[6] Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Available at:
[4] Sulfamerazine Solubility in Organic Solvents: A Comprehensive Technical Guide. BenchChem. Available at:
[3] PRODUCT INFORMATION - Cayman Chemical. Cayman Chemical. Available at:
Comprehensive Technical Guide: pKa Values and Ionization Dynamics of 3-Sulfamoylsalicylic Acid
Executive Summary In the rational design of small-molecule therapeutics, the precise determination of acid dissociation constants (pKa) is not merely a regulatory checkbox; it is the fundamental thermodynamic parameter d...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the rational design of small-molecule therapeutics, the precise determination of acid dissociation constants (pKa) is not merely a regulatory checkbox; it is the fundamental thermodynamic parameter dictating solubility, membrane permeability, and target-site binding. For multiprotic compounds like 3-sulfamoylsalicylic acid (3-SSA; 2-hydroxy-3-sulfamoylbenzoic acid), ionization is complicated by overlapping micro-constants and complex intramolecular hydrogen bonding networks.
This whitepaper provides an authoritative, self-validating analytical framework for resolving the ionization profile of 3-SSA. By synthesizing structural theory with orthogonal experimental workflows (Potentiometry, UV-Vis, and NMR), this guide equips drug development professionals with the methodologies required to map the complete speciation profile of highly functionalized aryl sulfonamides.
3-Sulfamoylsalicylic acid possesses three distinct ionizable centers: a carboxylic acid (-COOH), a phenolic hydroxyl (-OH), and a primary sulfamoyl group (-SO₂NH₂). The proximity of these groups on the benzene ring creates a highly interdependent electronic environment.
In structurally related diuretic analogs (e.g., 4-chloro-5-sulfamoylsalicylic acid derivatives), bulk macro-pKa values often mask the intricate site-specific ionization events that drive solubility[1]. For 3-SSA, the theoretical ionization sequence is dictated by strong inductive effects and intramolecular hydrogen bonding (the "salicylate effect"):
Carboxylic Acid (pKa₁): The ortho-hydroxyl group stabilizes the resulting carboxylate anion via a strong intramolecular hydrogen bond, while the meta-sulfamoyl group exerts an electron-withdrawing inductive effect. This renders the -COOH highly acidic.
Sulfamoyl Group (pKa₂): Primary sulfonamides act as weak acids. The electron-deficient nature of the substituted aromatic ring slightly increases the acidity of the -SO₂NH₂ protons compared to unsubstituted benzenesulfonamide.
Phenolic Hydroxyl (pKa₃): Typically, the phenolic proton in salicylic acid is highly basic (pKa ~13.7) because removing it breaks the stabilizing hydrogen bond with the carboxylate. However, the ortho-sulfamoyl group in 3-SSA provides competing hydrogen-bond acceptor sites and strong electron withdrawal, significantly lowering this pKa.
Multiphasic ionization equilibria of 3-sulfamoylsalicylic acid across the physiological pH range.
Quantitative Speciation Summary
To predict pharmacokinetic behavior (e.g., BCS classification), we must first establish the theoretical macro-constants. The data below summarizes the predicted behavior of 3-SSA based on Hammett substituent constants and structural analogs.
Table 1: Predicted pKa Values and Ionization Centers of 3-Sulfamoylsalicylic Acid
Functional Group
Position
Estimated pKa
Ionization Type
Speciation at Physiological pH (7.4)
Carboxylic Acid
C1
2.0 – 2.5
Acidic (Anionic)
>99.9% Ionized (-COO⁻)
Sulfamoyl
C3
8.5 – 9.5
Acidic (Anionic)
Predominantly Unionized (-SO₂NH₂)
Phenolic Hydroxyl
C2
11.0 – 12.0
Acidic (Anionic)
>99.9% Unionized (-OH)
Analytical Methodologies for pKa Determination
Because the pKa values of the sulfamoyl and phenolic groups may overlap, relying on a single analytical technique introduces a high risk of systemic error. As outlined by, orthogonal validation is mandatory for multiprotic compounds.
The following protocols form a self-validating system : Potentiometry establishes the baseline macro-constants; UV-Vis resolves overlapping constants via chromophore shifts; and NMR assigns the exact micro-constants to specific functional groups.
Orthogonal experimental workflow for the resolution of macro and micro-pKa constants.
Causality: Potentiometry is the gold standard for pKa determination. However, the fully protonated form of 3-SSA (pH < 2) exhibits poor aqueous solubility. To prevent precipitation during titration, a methanol-water cosolvent system is utilized. The apparent pKa (psKa) is then mathematically extrapolated to purely aqueous conditions, ensuring thermodynamic accuracy.
Step-by-Step Protocol:
Electrode Calibration: Calibrate a high-performance glass electrode using a strong acid-base titration (0.1 M HCl vs. 0.1 M KOH) in 0.15 M KCl. Validate the Nernstian slope using a Gran's plot (self-validation step to ensure electrode linearity).
Sample Preparation: Prepare three 1.0 mM solutions of 3-SSA in varying methanol/water ratios (e.g., 20%, 30%, and 40% MeOH by weight), maintaining a constant ionic strength of 0.15 M with KCl.
Titration: Titrate each solution from pH 1.8 to 12.0 using standardized 0.1 M KOH under an inert argon atmosphere to prevent CO₂ absorption.
Data Processing: Calculate the apparent psKa values at each cosolvent ratio using non-linear least-squares refinement (e.g., SiriusT3 software).
Extrapolation: Apply the Yasuda-Shedlovsky equation (
psKa+log[H2O]=a/ε+b
) to extrapolate the data to 0% methanol (aqueous pKa), where
ε
is the dielectric constant of the mixture.
Causality: The ionization of the sulfamoyl and phenolic groups directly alters the electron density of the conjugated aromatic
π
-system, resulting in distinct bathochromic (red) or hypsochromic (blue) shifts. UV-Vis titration can be performed at highly dilute concentrations (
10−5
M), entirely bypassing the solubility limits that plague potentiometry, while easily resolving overlapping pKa values.
Step-by-Step Protocol:
Preparation: Prepare a
5×10−5
M solution of 3-SSA in an aqueous 0.15 M KCl background.
Spectral Acquisition: Using a flow-through quartz cuvette coupled to an autotitrator, record the UV-Vis spectra (200–400 nm) at 0.2 pH unit increments from pH 2.0 to 13.0.
Validation: Identify strict isosbestic points in the spectral overlay. The presence of sharp isosbestic points mathematically proves that the spectral changes are due to simple two-state ionization equilibria and not chemical degradation (self-validation step).
Deconvolution: Utilize Target Factor Analysis (TFA) to deconvolute the overlapping absorbance matrices and extract the precise pKa₂ and pKa₃ macro-constants.
Causality: While Potentiometry and UV-Vis provide macro-constants, they cannot definitively prove which proton (sulfamoyl vs. phenolic) dissociates first if their pKa values are within 1-2 units of each other. ¹³C NMR titration tracks the chemical shift (
δ
) of specific carbon atoms (C2 for the phenol, C3 for the sulfonamide) as a function of pH, allowing for the unambiguous assignment of micro-constants.
Step-by-Step Protocol:
Preparation: Dissolve 3-SSA to a concentration of 5 mM in a 90% H₂O / 10% D₂O mixture containing 0.15 M KCl.
Titration & Acquisition: Adjust the pH manually using micro-additions of NaOD/DCl. Record 1D ¹³C and ¹H NMR spectra at 0.5 pH unit intervals across the pH 6.0 to 13.0 range.
Tracking: Monitor the downfield shift of the C2 carbon (indicating phenolate formation) and the C3 carbon (indicating sulfonamide deprotonation).
Regression: Plot the chemical shift (
δ
) versus pH for each carbon. Fit the resulting sigmoidal curves to the modified Henderson-Hasselbalch equation to extract the site-specific micro-pKa values.
Implications for Pharmacokinetics and Formulation
Understanding the validated pKa profile of 3-SSA is critical for downstream drug development.
Gastric Absorption: At stomach pH (~1.5), 3-SSA exists predominantly in its fully protonated, neutral form (H₃A). While this maximizes lipophilicity and potential membrane permeability, the compound will exhibit its lowest aqueous solubility, potentially leading to dissolution-rate-limited absorption.
Intestinal Absorption: At intestinal pH (6.5 - 7.4), the carboxylic acid is fully ionized (H₂A⁻). This significantly boosts aqueous solubility but restricts passive transcellular diffusion, necessitating reliance on paracellular transport or active carrier-mediated uptake.
Formulation Strategy: To formulate 3-SSA for intravenous or high-concentration oral liquid delivery, the pH must be buffered above 4.5 to ensure complete formation of the highly soluble mono-anion, preventing precipitation in the vial or gastrointestinal lumen.
References
Reijenga, J., van Hoof, P., van Loon, A., & Teunissen, B. (2013). Development of Methods for the Determination of pKa Values. Analytical Chemistry Insights, 8, 53-71. URL:[Link]
Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25-38. URL:[Link]
Avdeef, A. (2001). Physicochemical profiling (solubility, permeability and charge state). Current Topics in Medicinal Chemistry, 1(4), 277-351. URL:[Link]
2-Hydroxy-3-sulfamoylbenzoic acid MSDS and safety handling
2-Hydroxy-3-sulfamoylbenzoic Acid (CAS 1243443-64-2): Physicochemical Profiling, Safety Handling, and Applications in Metalloenzyme Inhibition Executive Summary & Molecular Architecture In the landscape of rational drug...
Author: BenchChem Technical Support Team. Date: March 2026
2-Hydroxy-3-sulfamoylbenzoic Acid (CAS 1243443-64-2): Physicochemical Profiling, Safety Handling, and Applications in Metalloenzyme Inhibition
Executive Summary & Molecular Architecture
In the landscape of rational drug design, functionalized aromatic sulfonamides serve as critical building blocks. 2-Hydroxy-3-sulfamoylbenzoic acid (CAS 1243443-64-2) [1] represents a highly specialized pharmacophore that merges the hydrogen-bonding capacity of a salicylic acid (2-hydroxybenzoic acid) core with the metalloenzyme-coordinating power of a sulfamoyl group (-SO₂NH₂).
The salicylic acid scaffold is well-documented for its interaction with diverse metabolic pathways, including those regulated by the Carbonic Anhydrase (CA) protein family[2]. By introducing a sulfamoyl group at the 3-position, the molecule mimics the binding logic of established CA inhibitors like Carzenide (4-sulfamoylbenzoic acid)[3]. This structural synergy makes it an invaluable precursor for synthesizing advanced inhibitors targeting tumor-associated transmembrane CA IX and XII isoforms, which are critical in cancer cell survival and pH regulation[4].
Physicochemical Profiling & Structural Logic
Understanding the physicochemical properties of 2-Hydroxy-3-sulfamoylbenzoic acid is essential for predicting its behavior in biological assays and formulations. The electron-withdrawing nature of the sulfamoyl group, positioned ortho to the hydroxyl and meta to the carboxylic acid, significantly alters the molecule's electron density. This delocalization lowers the pKa of the carboxylic acid, enhancing its solubility in basic environments but creating a rigid, high-energy crystal lattice that resists dissolution in neutral aqueous buffers.
Primary identifier for analytical standard procurement.
Molecular Formula
C₇H₇NO₅S
Dictates stoichiometric ratios in synthetic workflows.
Molecular Weight
217.20 g/mol
Critical for precise molarity calculations in high-throughput screening.
SMILES
O=C(O)C1=CC=CC(S(=O)(N)=O)=C1O
Defines the 3D steric hindrance; guides in silico docking simulations.
Primary Pharmacophore
-SO₂NH₂ (Sulfamoyl)
Drives thermodynamically favorable coordination with Zn²⁺ ions.
Material Safety Data Sheet (MSDS) & Handling Protocols
As a functionalized organic acid, 2-Hydroxy-3-sulfamoylbenzoic acid acts as a localized irritant. To ensure a self-validating safety environment, handling protocols must pair hazard identification with immediate, observable mitigation checks.
Inspect gloves for powder residue post-transfer; replace if compromised.
Eye Irritation
H319
Wear ANSI Z87.1 certified safety goggles.
Verify eyewash station pressure (30 PSI) prior to opening the reagent vial.
Respiratory
H335
Handle exclusively in a Class II Fume Hood.
Confirm hood sash is at the operational mark and airflow monitor reads >100 FPM.
Storage
P403+P233
Store at -20°C, desiccated, in amber vials.
Check powder visually: clumping indicates moisture ingress and lattice degradation.
Mechanistic Logic: Metalloenzyme Inhibition
The primary application of sulfamoylbenzoic acids in drug discovery is the competitive inhibition of zinc-dependent metalloenzymes, specifically Carbonic Anhydrases[4]. The mechanism is driven by the displacement of a deep-seated catalytic water molecule bound to the Zn²⁺ ion in the enzyme's active site. The deprotonated sulfonamide nitrogen forms a coordinate covalent bond with the zinc ion, effectively paralyzing the enzyme's ability to hydrate CO₂. In the context of the tumor microenvironment, this blockade induces severe intracellular acidosis, leading to apoptosis.
Fig 1: Mechanistic pathway of CA IX inhibition by 2-Hydroxy-3-sulfamoylbenzoic acid.
Self-Validating Experimental Protocols
Protocol A: Preparation of 10 mM Master Stock Solution
Causality: Aqueous buffers are insufficient for initial solubilization due to the high lattice energy of the crystalline solid. DMSO is mandated because its sulfoxide moiety acts as a strong hydrogen bond acceptor, disrupting the intermolecular interactions of the sulfamoyl and carboxyl groups.
Gravimetric Analysis: Accurately weigh 2.17 mg of 2-Hydroxy-3-sulfamoylbenzoic acid using a microbalance (d = 0.01 mg).
Solubilization: Add 1.0 mL of anhydrous, cell-culture grade DMSO (≤0.005% water).
Agitation: Vortex for 30 seconds.
Self-Validation Checkpoint: Hold the tube against a dark background under direct light. Any particulate light scattering indicates incomplete lattice disruption, requiring an additional 5 minutes of ultrasonic bath treatment.
Aliquoting & Storage: Divide into 50 µL aliquots in amber microcentrifuge tubes to prevent UV-induced aromatic degradation. Store at -20°C.
Protocol B: In Vitro Carbonic Anhydrase Esterase Activity Assay
Causality: Metalloenzyme inhibitors require an equilibration phase. The displacement of the catalytic water molecule by the sulfonamide is a thermodynamically driven substitution. Skipping the pre-incubation step will result in artificially high IC₅₀ readings due to slow binding kinetics.
Buffer Preparation: Prepare 50 mM HEPES buffer (pH 7.4) containing 5% DMSO to maintain compound solubility during aqueous dilution.
Enzyme Reconstitution: Dilute recombinant human CA IX to a working concentration of 10 nM in the HEPES buffer.
Equilibration Incubation: Mix 10 µL of the compound (serial dilutions from 10 µM to 0.1 nM) with 40 µL of the enzyme solution. Incubate strictly for 15 minutes at 25°C.
Kinetic Measurement: Read absorbance at 400 nm every 30 seconds for 15 minutes using a microplate reader to monitor the formation of the 4-nitrophenol product.
Self-Validation Checkpoint:
Negative Control: Baseline absorbance of the compound-DMSO stock at 400 nm (prior to enzyme addition) must be < 0.05. Higher values indicate compound oxidation.
Positive Control: Run Acetazolamide in parallel. If its IC₅₀ deviates by >10% from the established literature value (~25 nM), the assay buffer pH or enzyme integrity is compromised, and the plate must be discarded.
References
Title: 131991-30-5 | Methyl 2-hydroxy-5-sulfamoylbenzoate | BLD Pharm (Contains CAS 1243443-64-2 standard data)
A Comprehensive Technical Guide to Furosemide Impurity A: Identification, Analysis, and Control
For Researchers, Scientists, and Drug Development Professionals Introduction Furosemide, a potent loop diuretic, is a cornerstone in the management of edema associated with congestive heart failure, liver cirrhosis, and...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
Furosemide, a potent loop diuretic, is a cornerstone in the management of edema associated with congestive heart failure, liver cirrhosis, and renal disease. Its mechanism of action involves the inhibition of the Na-K-Cl cotransporter in the thick ascending limb of the Loop of Henle, leading to a significant increase in the excretion of water and electrolytes. The stringent quality control of Furosemide is paramount to ensure its therapeutic efficacy and patient safety. A critical aspect of this quality control is the identification, quantification, and control of impurities that may arise during the synthesis of the active pharmaceutical ingredient (API) or through its degradation.[1]
This in-depth technical guide focuses on a key related substance: Furosemide Impurity A. As a known process-related impurity and potential degradant, a thorough understanding of Impurity A is essential for any scientist involved in the development, manufacturing, or analysis of Furosemide. This guide provides a comprehensive overview of its chemical identity, analytical methodologies for its characterization, its formation pathways, and strategies for its control, all grounded in scientific principles and regulatory expectations.
Part 1: Core Chemical and Physical Properties
Furosemide Impurity A is a positional isomer of Furosemide, which underscores the importance of robust analytical techniques capable of distinguishing between structurally similar molecules.
Chemical Identity
Chemical Name: 2-chloro-4-((furan-2-ylmethyl)amino)-5-sulfamoylbenzoic acid[2][3][4]
Synonyms: Iso Furosemide, Isolasix, USP Furosemide Related Compound A[3][5]
The chemical structures of Furosemide and Furosemide Impurity A are presented below for comparison. The key difference lies in the position of the furfurylamino group on the benzoic acid ring.
Caption: Chemical structures of Furosemide and Furosemide Impurity A.
The accurate detection and quantification of Furosemide Impurity A necessitate the use of validated, stability-indicating analytical methods. High-Performance Liquid Chromatography (HPLC) is the most common technique employed for this purpose.
High-Performance Liquid Chromatography (HPLC-UV)
A robust HPLC method is essential for separating Furosemide Impurity A from the parent drug and other related substances. The European Pharmacopoeia (EP) and the United States Pharmacopeia (USP) both provide methodologies for the analysis of Furosemide and its impurities.
A typical HPLC method for the analysis of Furosemide and its impurities would involve the following:
Column: A C8 or C18 reversed-phase column is commonly used. For instance, a Supelcosil C8 (250 mm x 4.6 mm, 5-μm particle size) or an Agilent Eclipse XDB C18 (150 × 4.6 mm, 5 µm) column can provide good resolution.[6][10]
Mobile Phase: A buffered aqueous solution mixed with an organic modifier is typical. For example, a mixture of a phosphate buffer (pH adjusted to 7.0) and 1-propanol or a gradient of a potassium dihydrogen phosphate buffer and methanol.[6][10]
Flow Rate: A flow rate of 1.0 mL/min is often employed.[10]
Detection: UV detection at a wavelength of approximately 238 nm or 272 nm is suitable for both Furosemide and its impurities.[7][10]
Injection Volume: A 20 µL injection volume is a common starting point.
System Suitability: According to the European Pharmacopoeia monograph for Furosemide, the analytical method must be able to resolve Furosemide from Impurity A. A resolution factor (Rs) of at least 4.0 between the peaks for Furosemide and Furosemide Impurity A is required.[11]
Experimental Protocol: HPLC Analysis of Furosemide Impurity A
Preparation of Mobile Phase: Prepare the mobile phase as specified in the relevant pharmacopeial monograph or validated in-house method. For example, a mixture of 0.01 mol/L KH₂PO₄ buffer solution and methanol.[6]
Preparation of Standard Solutions:
Accurately weigh a suitable amount of USP Furosemide RS and Furosemide Related Compound A RS to prepare a system suitability solution.
Prepare individual standard solutions of Furosemide and Furosemide Impurity A at known concentrations.
Preparation of Sample Solution: Accurately weigh and dissolve the Furosemide sample to be tested in the mobile phase to achieve a known concentration.
Chromatographic Analysis:
Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.
Inject the system suitability solution to verify the resolution between Furosemide and Impurity A, and other system suitability parameters.
Inject the standard and sample solutions.
Data Analysis:
Identify the peaks for Furosemide and Impurity A in the sample chromatogram based on their retention times compared to the standards.
Quantify the amount of Impurity A in the sample using the peak area and the concentration of the standard.
Thermal stability and melting point of 3-sulfamoylsalicylic acid
Abstract The thermal behavior of an active pharmaceutical ingredient (API) is a cornerstone of drug development, influencing everything from manufacturing and purification to formulation, storage, and bioavailability. Th...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The thermal behavior of an active pharmaceutical ingredient (API) is a cornerstone of drug development, influencing everything from manufacturing and purification to formulation, storage, and bioavailability. This guide provides a comprehensive technical overview of the methodologies required to characterize the thermal stability and melting point of 3-sulfamoylsalicylic acid. As a molecule combining the structural features of both salicylic acid and a sulfonamide, its thermal profile is of significant interest. This document details the theoretical underpinnings and practical application of key analytical techniques, including Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), to establish a robust thermal profile. By synthesizing data from these orthogonal techniques, researchers and drug development professionals can gain critical insights into the material's physicochemical properties, ensuring product quality, safety, and efficacy.
Introduction: The Criticality of Thermal Analysis in Pharmaceutical Development
3-Sulfamoylsalicylic acid is a compound of interest that integrates the well-known pharmacophore of salicylic acid with a sulfamoyl functional group. Salicylic acid and its derivatives are widely recognized for their diverse pharmacological activities[1]. Similarly, the sulfonamide moiety is a cornerstone of many antibacterial and diuretic drugs[2][3]. The thermal stability of such a molecule is not merely a physical constant; it is a critical parameter that dictates its journey from a laboratory curiosity to a viable therapeutic agent.
A thorough understanding of a compound's melting point and decomposition behavior is essential for:
Purity Assessment: The melting point of a crystalline solid is a sensitive indicator of purity. A sharp melting range typically signifies high purity, whereas a broad range often indicates the presence of impurities.
Polymorph Screening: Different crystalline forms (polymorphs) of an API can have different melting points and stability profiles, which can significantly impact solubility and bioavailability.
Formulation Strategy: Knowledge of thermal stability is crucial for selecting appropriate excipients and manufacturing processes (e.g., granulation, drying, milling) to avoid degradation of the API[4].
Shelf-Life and Storage Conditions: Decomposition kinetics, determined through thermal analysis, are used to predict the long-term stability of the drug substance and establish appropriate storage conditions.
This guide provides the experimental framework for a comprehensive evaluation of 3-sulfamoylsalicylic acid, focusing on the causality behind methodological choices to ensure data of the highest integrity.
Foundational Concepts in Thermal Analysis
Before detailing the experimental protocols, it is crucial to understand the physical phenomena being measured.
Melting Point: The melting point is the temperature at which a substance transitions from a solid to a liquid state at a given pressure[5]. For a pure crystalline substance, this transition occurs at a single, well-defined temperature. The energy required for this phase change is known as the enthalpy of fusion.
Thermal Decomposition: Thermal decomposition is the chemical breakdown of a compound into simpler substances by the action of heat[5]. Unlike melting, this is an irreversible chemical change. For complex organic molecules, decomposition can occur before, during, or after melting, a critical distinction that must be resolved. For instance, some salicylic acid derivatives are known to undergo thermal decomposition at temperatures significantly below their melting point[6][7].
Core Analytical Techniques and Protocols
A multi-faceted approach is required to build a complete and reliable thermal profile. The combination of Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provides a comprehensive picture, distinguishing between physical transitions (like melting) and chemical events (like decomposition).
DSC is a powerful technique that measures the difference in heat flow between a sample and a reference as a function of temperature. It provides quantitative information on melting point, enthalpy of fusion, and other thermal events.
Expertise & Causality: Why use DSC over a simple melting point apparatus? A melting point apparatus only provides a visual melting range. DSC, however, quantifies the energy involved in the melt (enthalpy), providing deeper insight into the crystal lattice structure. Furthermore, it can detect thermal events that are not visible, such as glass transitions or solid-solid phase transitions, making it indispensable for comprehensive characterization[4][8].
Experimental Protocol: DSC Analysis of 3-Sulfamoylsalicylic Acid
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards, such as indium, which has a well-defined melting point and enthalpy of fusion.
Sample Preparation: Accurately weigh 2-5 mg of 3-sulfamoylsalicylic acid into a standard aluminum DSC pan. Crimp the pan with a lid to ensure good thermal contact and contain the sample. Prepare an identical empty, sealed pan to serve as the reference.
DSC Method:
Place the sample and reference pans into the DSC cell.
Equilibrate the system at a starting temperature, for example, 30 °C.
Ramp the temperature at a controlled rate, typically 10 °C/min, up to a temperature well beyond the expected melting point (e.g., 250 °C). A heating rate of 10 °C/min is a standard practice that provides a good balance between resolution and analysis time.
Maintain a constant purge of inert gas (e.g., nitrogen at 50 mL/min) throughout the experiment to prevent oxidative degradation.
Data Analysis: The resulting DSC thermogram plots heat flow against temperature.
Melting Point: The melting event will appear as an endothermic peak. The extrapolated onset temperature of this peak is typically reported as the melting point.
Enthalpy of Fusion (ΔHfus): The area under the melting peak is integrated to calculate the enthalpy of fusion in Joules per gram (J/g).
Decomposition: If decomposition occurs, it may appear as a complex series of endothermic or exothermic events following the melt.
Thermogravimetric Analysis (TGA): Measuring Mass Change
TGA measures the change in mass of a sample as a function of temperature or time. It is the definitive technique for determining decomposition temperatures and identifying mass loss events.
Expertise & Causality: Why is TGA essential when DSC already indicates decomposition? DSC measures heat flow, not mass. A thermal event in a DSC curve could be a phase change, crystallization, or decomposition. TGA provides unambiguous confirmation of decomposition by directly measuring the loss of mass as volatile byproducts are formed[3][9]. This is crucial for compounds like 3-sulfamoylsalicylic acid, where the sulfamoyl or carboxylic acid groups may decompose. For example, studies on acetylsalicylic acid show that thermal degradation begins around 150°C, shortly after its melting point[5][10]. TGA is the ideal tool to precisely quantify this degradation.
Experimental Protocol: TGA of 3-Sulfamoylsalicylic Acid
Instrument Calibration: Calibrate the TGA instrument for mass using standard weights and for temperature using certified magnetic standards (Curie point standards).
Sample Preparation: Accurately weigh a slightly larger sample, typically 5-10 mg, of 3-sulfamoylsalicylic acid into a tared TGA crucible (e.g., alumina or platinum).
TGA Method:
Place the crucible in the TGA furnace.
Equilibrate at a starting temperature (e.g., 30 °C) under an inert nitrogen atmosphere (20-50 mL/min flow rate). The inert atmosphere is critical to ensure the observed mass loss is due to thermal decomposition, not oxidation.
Ramp the temperature from 30 °C to a high temperature (e.g., 600 °C) at a heating rate of 10 °C/min.
Data Analysis: The TGA curve plots the percentage of initial mass remaining versus temperature.
Onset of Decomposition: The temperature at which significant mass loss begins is the onset of decomposition.
Decomposition Stages: The curve may show one or more distinct steps, each corresponding to the loss of a specific part of the molecule. The derivative of the TGA curve (DTG) shows the rate of mass loss and its peak indicates the temperature of the maximum decomposition rate for each step.
Integrated Data Interpretation: Building a Coherent Thermal Profile
The true power of this analysis lies in synthesizing the data from both DSC and TGA.
Workflow for Thermal Profile Characterization
Caption: Integrated workflow for determining the thermal profile of an API.
By comparing the DSC and TGA thermograms, one can definitively correlate thermal events with mass loss.
Scenario 1: Melting without Decomposition: A sharp endotherm in the DSC curve occurs at a temperature where the TGA curve shows no mass loss. This is characteristic of a stable, pure compound melting.
Scenario 2: Decomposition after Melting: The DSC shows a melting endotherm, and at a higher temperature, the TGA curve begins to show significant mass loss.
Scenario 3: Melting with Concurrent Decomposition: The DSC shows a broad or complex endotherm that occurs at the same temperature as the onset of mass loss in the TGA. This indicates the compound is unstable at its melting point. Studies on salicylsalicylic acid have shown that thermal decomposition can begin at temperatures well below the melting point[6].
Expected Thermal Profile of 3-Sulfamoylsalicylic Acid
While specific experimental data for 3-sulfamoylsalicylic acid is not widely published, we can hypothesize its behavior based on its constituent moieties.
Salicylic Acid Moiety: Pure salicylic acid has a melting point in the range of 158-161 °C and begins to decompose around 211 °C[11].
Sulfonamide Moiety: The thermal stability of the sulfonamide group can vary. Simple sulfonamides like methanesulfonamide are stable to high temperatures[12], while more complex structures may decompose at lower temperatures[3]. The decomposition of sulfamic acid can begin around 205°C[13].
Based on this, it is plausible that 3-sulfamoylsalicylic acid will melt at a temperature higher than salicylic acid due to increased molecular weight and potential for hydrogen bonding from the sulfamoyl group. Its decomposition is likely to be a multi-step process, possibly involving the initial loss of SO₂ or NH₃ from the sulfamoyl group, followed by decarboxylation at higher temperatures.
Table 1: Predicted Physicochemical and Thermal Properties of 3-Sulfamoylsalicylic Acid
Property
Predicted Value / Event
Rationale / Reference Moiety
Molecular Formula
C₇H₇NO₅S
-
Molecular Weight
217.20 g/mol
-
Melting Point (Tm)
> 160 °C
Expected to be higher than salicylic acid (158-161 °C) due to the polar sulfamoyl group.
Enthalpy of Fusion (ΔHfus)
Quantitative value from DSC
Indicates energy required to break the crystal lattice.
Onset of Decomposition (Td)
~200-250 °C
Decomposition may occur near or after melting, influenced by both the salicylic acid and sulfonamide groups[11][13].
| Decomposition Steps | Multi-step mass loss | Potential loss of SO₂, NH₃, H₂O, and CO₂ fragments at increasing temperatures. |
Conclusion
The thermal characterization of 3-sulfamoylsalicylic acid is a non-negotiable step in its development as a potential pharmaceutical agent. A meticulous approach, utilizing the complementary power of DSC and TGA, is required to build a definitive thermal profile. This guide outlines the necessary protocols and the scientific rationale behind them, providing a framework for generating high-integrity data. By distinguishing between the physical event of melting and the chemical process of decomposition, researchers can establish critical parameters for purity, stability, and formulation, thereby de-risking the development process and ensuring the final product meets the highest standards of quality and safety.
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A Comprehensive Technical Guide: Differentiating Salicylic Acid and 2-Hydroxy-3-sulfamoylbenzoic Acid
Preamble: Beyond the Nomenclature To the discerning researcher, the distinction between two molecules is rarely a matter of simple nomenclature. It is a narrative of structure, function, and potential. Salicylic acid, or...
Author: BenchChem Technical Support Team. Date: March 2026
Preamble: Beyond the Nomenclature
To the discerning researcher, the distinction between two molecules is rarely a matter of simple nomenclature. It is a narrative of structure, function, and potential. Salicylic acid, or 2-hydroxybenzoic acid, is a compound of immense historical and therapeutic significance, a cornerstone of dermatology and a precursor to one of the most widely used drugs in history—aspirin.[1][2][3] Its derivative, 2-Hydroxy-3-sulfamoylbenzoic acid, represents a strategic structural modification, a deliberate step away from the parent molecule's biological activities and into new pharmacological territories. This guide provides an in-depth, technical comparison of these two compounds, moving beyond their structural similarities to elucidate the profound functional divergence that arises from the introduction of a single sulfamoyl moiety. We will explore their distinct chemical personalities, synthetic pathways, pharmacological roles, and the analytical methodologies required to differentiate them, offering field-proven insights for professionals in drug development and chemical research.
Section 1: Core Molecular Architecture and Physicochemical Divergence
The fundamental difference between these two compounds lies in the substitution pattern on the benzoic acid core. Salicylic acid features a hydroxyl group at the ortho (C2) position relative to the carboxylic acid.[2][4] 2-Hydroxy-3-sulfamoylbenzoic acid retains this 2-hydroxybenzoic acid backbone but incorporates a sulfamoyl group (-SO₂NH₂) at the C3 position. This addition is not trivial; it fundamentally alters the electronic and steric landscape of the molecule, thereby influencing its physical and chemical properties.
Caption: Chemical structures of Salicylic Acid and 2-Hydroxy-3-sulfamoylbenzoic Acid.
The introduction of the highly polar sulfamoyl group significantly impacts the molecule's properties. It increases the molecular weight and introduces additional hydrogen bond donors and acceptors, which is expected to alter its solubility profile and intermolecular interactions.
The electron-withdrawing nature of the adjacent sulfamoyl group likely increases the acidity of the carboxylic acid. The sulfamoyl proton is also acidic.
Section 2: A Tale of Two Syntheses
The synthetic routes to these molecules reflect their respective places in the chemical landscape. Salicylic acid is produced on an industrial scale via a classic named reaction, while its sulfamoyl derivative is typically prepared through more targeted, multi-step laboratory syntheses.
Synthesis of Salicylic Acid: The Kolbe-Schmitt Reaction
The workhorse method for industrial production of salicylic acid is the Kolbe-Schmitt reaction.[1][9] This process involves the carboxylation of sodium phenolate under high temperature and pressure. The choice of this method is driven by the low cost and availability of the starting materials (phenol and carbon dioxide).
Caption: Workflow of the Kolbe-Schmitt reaction for salicylic acid synthesis.
Synthesis of 2-Hydroxy-3-sulfamoylbenzoic Acid
The synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid and its analogs is not a large-scale industrial process but rather a targeted synthesis for creating pharmaceutical building blocks. A common strategy involves the chlorosulfonation of a protected benzoic acid derivative, followed by amination. For example, starting with a suitable benzoic acid, chlorosulfonic acid can be used to introduce the -SO₂Cl group, which is then reacted with an amine (like ammonia) to form the sulfamoyl group.
A representative approach involves reacting a 2-halogeno-4-chlorobenzoic acid with chlorosulfonic acid, followed by reaction with an amine source to yield the corresponding sulfamoylbenzoic acid.[10][11] This multi-step process allows for precise control over the substitution pattern, which is critical for its role as a pharmaceutical intermediate.
Section 3: Pharmacological Divergence and Structure-Activity Relationship (SAR)
The addition of the sulfamoyl group at the C3 position completely redefines the molecule's biological activity. While salicylic acid is a topical agent with anti-inflammatory and keratolytic properties, 2-Hydroxy-3-sulfamoylbenzoic acid serves as a scaffold for systemic drugs targeting entirely different physiological pathways.
Salicylic Acid: A Multifunctional Dermatological Agent
Salicylic acid's mechanism of action is multifaceted, making it a staple in dermatology.[12][13][14]
Keratolytic and Comedolytic Effects: It functions as a desmolytic agent, disrupting the cellular junctions between corneocytes in the stratum corneum.[15] This promotes the shedding of dead skin cells, preventing the clogging of pores.[13][14]
Anti-inflammatory Action: Unlike its acetylated derivative, aspirin, salicylic acid is a weak direct inhibitor of cyclooxygenase (COX) enzymes in vitro.[[“]] Its primary anti-inflammatory effect is believed to stem from its ability to inhibit the transcription of the COX-2 gene, thereby reducing the production of pro-inflammatory prostaglandins at the genetic level.[17]
Antimicrobial and Sebum Regulation: It possesses bacteriostatic properties, slowing the proliferation of acne-causing bacteria, and can help regulate sebum production.[12][14][15]
Caption: Simplified mechanism of action for Salicylic Acid in dermatology.
2-Hydroxy-3-sulfamoylbenzoic Acid: A Scaffold for Systemic Therapeutics
In stark contrast, 2-Hydroxy-3-sulfamoylbenzoic acid is not typically used as a primary active ingredient. Instead, its structure is a key component in the design of more complex molecules with specific systemic targets. The sulfamoylbenzoic acid motif is prevalent in a class of diuretic and antihypertensive drugs. The strategic placement of the sulfamoyl and carboxylic acid groups allows for critical interactions with enzyme active sites or receptors.
For example, derivatives of sulfamoylbenzoic acid have been synthesized as specific agonists for the Lysophosphatidic Acid (LPA) receptor 2 (LPA₂), which has anti-apoptotic effects and is a target for radioprotective agents.[18] In these advanced analogs, the 2-Hydroxy-3-sulfamoylbenzoic acid core serves as an anchor, with other parts of the molecule modified to achieve high potency and selectivity for the LPA₂ receptor.[18] This highlights a critical SAR insight: the salicylic acid core provides a basic framework, but the sulfamoyl group introduces key interaction points that enable targeting of protein receptors, a function far removed from the parent molecule's topical effects.
Section 4: Analytical Protocols for Differentiation
Differentiating between these two compounds in a laboratory setting is straightforward due to their significant structural differences. High-Performance Liquid Chromatography (HPLC) and spectroscopic methods are definitive.
Principle: The greater polarity of 2-Hydroxy-3-sulfamoylbenzoic acid will cause it to elute earlier than the more lipophilic salicylic acid on a standard reverse-phase column.
Step-by-Step Methodology:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: An isocratic or gradient elution using a mixture of an aqueous acidic buffer and an organic solvent.
Solvent A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water.
Solvent B: Acetonitrile or Methanol.
Example Isocratic Method: 60:40 (v/v) mixture of Solvent A and Solvent B.
Flow Rate: 1.0 mL/min.
Detection: UV spectrophotometer at a wavelength where both compounds absorb, typically around 235 nm or 300 nm.[19]
Sample Preparation: Dissolve accurately weighed samples of each compound in the mobile phase or methanol to a concentration of ~100 µg/mL.
Injection: Inject 10 µL of each sample.
Analysis: Compare retention times. 2-Hydroxy-3-sulfamoylbenzoic acid is expected to have a shorter retention time than salicylic acid.
Protocol 4.2: Spectroscopic Characterization
Infrared (IR) Spectroscopy:
Shared Peaks: Both spectra will exhibit a very broad O-H stretch from ~2500-3300 cm⁻¹ (characteristic of a hydrogen-bonded carboxylic acid) and a strong C=O stretch around 1700 cm⁻¹.[20]
Differentiating Peaks (2-Hydroxy-3-sulfamoylbenzoic acid):
Two distinct N-H stretching bands from the -NH₂ group around 3350-3250 cm⁻¹.
Strong, characteristic asymmetric and symmetric S=O stretches from the sulfonyl group, typically appearing around 1350 cm⁻¹ and 1160 cm⁻¹, respectively.
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy:
Salicylic Acid (in CDCl₃): Will show three distinct aromatic proton signals in the range of 6.9-8.0 ppm, along with broad singlets for the carboxylic acid and phenolic protons.
2-Hydroxy-3-sulfamoylbenzoic Acid (in DMSO-d₆): The aromatic region will be different due to the new substitution pattern. The sulfamoyl group will introduce a new signal (a broad singlet for the -NH₂ protons), and the chemical shifts of the remaining aromatic protons will be altered. The integration and splitting patterns will be definitive for the 1,2,3-trisubstituted ring system.
Conclusion
The distinction between salicylic acid and 2-Hydroxy-3-sulfamoylbenzoic acid is a compelling case study in structure-activity relationships. While they share a common 2-hydroxybenzoic acid core, the addition of a C3-sulfamoyl group acts as a functional switch, transforming a topical anti-inflammatory and keratolytic agent into a molecular scaffold for potent, systemic drugs with entirely different therapeutic targets. Salicylic acid's utility is derived from its inherent, broad-spectrum biological activities on the skin. In contrast, the value of 2-Hydroxy-3-sulfamoylbenzoic acid lies in its potential as a precisely engineered building block, where the sulfamoyl moiety provides critical hydrogen bonding and polar interactions essential for high-affinity binding to specific protein targets. For the drug development professional, understanding this divergence is key to appreciating how subtle molecular modifications can unlock vast new pharmacological landscapes.
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Advanced Crystal Structure Analysis of Sulfamoylbenzoic Acid Derivatives: Supramolecular Synthons and Co-Crystallization Strategies
Executive Summary As a Senior Application Scientist specializing in crystal engineering, I frequently encounter the challenges of controlling polymorphic outcomes in highly functionalized active pharmaceutical ingredient...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a Senior Application Scientist specializing in crystal engineering, I frequently encounter the challenges of controlling polymorphic outcomes in highly functionalized active pharmaceutical ingredients (APIs). Sulfamoylbenzoic acid (SBA) derivatives—encompassing critical drugs like furosemide and novel carbonic anhydrase inhibitors—present a fascinating crystallographic puzzle. They possess competing hydrogen-bond donors and acceptors, alongside potential halogen-bonding sites. This technical guide deconstructs the supramolecular anatomy of SBA derivatives, explains the thermodynamic causality behind synthon selection, and provides a self-validating experimental protocol for isolating high-purity multicomponent cocrystals.
The Supramolecular Anatomy of SBA Derivatives
Sulfamoylbenzoic acids are characterized by two dominant functional groups: the carboxylic acid moiety (–COOH) and the sulfonamide group (–SO₂NH₂). In their pure crystalline state, such as in o-sulfamoylbenzoic acid, the structural landscape is typically dominated by extensive intermolecular O–H···O and N–H···O hydrogen-bonded networks[1].
The default thermodynamic pathway for the carboxylic acid group is to form a highly stable
R22(8)
homosynthon (the classic acid dimer) across an inversion center[1]. However, the introduction of complementary coformers (e.g., pyridines, lactams, or carboxamides) fundamentally alters this energy landscape. The competition between self-assembly (homosynthons) and co-assembly (heterosynthons) is governed by the
pKa
difference between the API and the coformer, as well as the geometric complementarity of the hydrogen-bond arrays[2].
Fig 1: Supramolecular synthon pathways in sulfamoylbenzoic acid crystallization.
The Role of Halogen Bonding in Complex Networks
When working with halogenated derivatives like 4-chloro-3-sulfamoylbenzoic acid (CSMBA) or 2,4-dichloro-5-sulfamoylbenzoic acid, crystal engineers must account for halogen bonding as a secondary structure-directing agent.
While hydrogen bonds dictate the primary 1D or 2D supramolecular architecture, halogen bonds often cross-link these structures into 3D frameworks. Single-crystal X-ray diffraction (SC-XRD) reveals that CSMBA frequently forms a 10-member Cl···O halogen-bonded ring synthon involving the chlorine donor and the sulfonamide oxygen acceptor[3]. Theoretical calculations demonstrate that in ternary cocrystal systems, this specific geometrical recognition among components is often more critical for successful crystallization than the overall minimization of lattice energy[4].
Self-Validating Protocol for Multicomponent Co-Crystallization
To prevent the common pitfall of generating physical mixtures or unstable solvates, I employ a self-validating workflow. In this system, the analytical output of each phase serves as the quality control gate for the next.
Causality: Neat solid-state grinding often fails to provide sufficient molecular mobility to overcome the activation energy barrier of the stable API homosynthon. Adding a catalytic amount of solvent increases the free volume and facilitates a micro-scale dissolution-recrystallization mechanism.
Stoichiometric Mixing: Weigh the SBA derivative (e.g., CSMBA) and the coformer (e.g., valerolactam) in a 1:1 or 2:2 molar ratio[2].
Solvent Addition: Add 2–3 drops of a solvent mixture (e.g., 1:1 Tetrahydrofuran-Hexane) per 100 mg of powder. Why this mixture? THF acts as a transient hydrogen-bond acceptor to disrupt SBA acid dimers, while non-polar hexane lowers overall solubility, driving the rapid precipitation of the thermodynamically favored heterosynthon.
Milling: Grind at 25 Hz for 20 minutes in a ball mill.
Validation Gate 1: Analyze the bulk powder via Powder X-ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). A successful cocrystal must exhibit a unique PXRD pattern distinct from the starting materials and a single, sharp DSC endotherm indicating a pure phase, not a eutectic mixture[3].
Phase 2: Single Crystal Growth
Dissolution: Dissolve ~20 mg of the validated bulk powder from Phase 1 in 5–6 mL of the THF-hexane mixture[2].
Slow Evaporation: Puncture the vial cap with a narrow needle to restrict the evaporation rate, maintaining a quasi-equilibrium state. Store at ambient temperature for 8–10 days[2].
Phase 3: Structural Solution and System Validation
SC-XRD Analysis: Collect crystallographic reflections at ambient or cryogenic temperatures (e.g., 173 K) to solve the structure[1].
Validation Gate 2 (The Crucial Step): Generate a simulated powder pattern from the solved SC-XRD .cif file. Overlay this simulated pattern with the experimental PXRD pattern obtained in Phase 1. A perfect match proves that the single crystal is representative of the bulk mechanochemical yield.
Validation Gate 3: Perform solution
1
H NMR (in DMSO-
d6
) on the dissolved crystals to independently verify the stoichiometry via proton integration, ruling out solvent inclusion[2].
Fig 2: Self-validating experimental workflow for SBA multicomponent co-crystallization.
Quantitative Crystallographic Data Analysis
The precise geometry of hydrogen and halogen bonds dictates the stability of the resulting crystal lattice. Below is a summary of typical supramolecular interactions observed in CSMBA cocrystals, demonstrating the shift from homosynthons to charge-assisted heterosynthons depending on the coformer environment.
Functional Applications: From Drug Design to Optoelectronics
Pharmaceutical Targeting (Carbonic Anhydrase Inhibition):
The crystallographic behavior of SBA derivatives directly translates to their pharmacological efficacy. SBA derivatives act as potent inhibitors of human Carbonic Anhydrase (hCA). High-resolution (1.55 Å) 3D structural analysis of hCA II in complex with 2-(pentylsulfamoyl)-4-sulfamoylbenzoic acid reveals that the sulfonamide group acts as the primary pharmacophore, anchoring directly to the zinc ion within the enzyme's active site via coordinate covalent and hydrogen bonds[5].
Materials Science (Perovskite Solar Cells):
Beyond pharmaceuticals, the unique dipole moments and multiple hydrogen-bond acceptor sites of SBA derivatives are being leveraged in optoelectronics. Recent studies utilize sulfamoylbenzoic acid derivatives as molecular additives in perovskite solar cells. The C=O and S=O groups coordinate with Pb
2+
ions to passivate surface defects, while the oxygen atoms of the S=O group interact with formamidinium (FA
+
) cations through robust O···H–N hydrogen bonds. This supramolecular regulation delays the crystallization process, promoting the preferential growth of highly oriented, defect-free perovskite films[6].
Toxicity Profile of 2-Hydroxy-3-sulfamoylbenzoic Acid Intermediates: A Framework for Proactive Safety Assessment
An In-depth Technical Guide for Drug Development Professionals Abstract: The synthesis of pharmaceutically active compounds is a multi-step process, often involving a series of chemical intermediates that may not be pres...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Drug Development Professionals
Abstract: The synthesis of pharmaceutically active compounds is a multi-step process, often involving a series of chemical intermediates that may not be present in the final drug product but pose potential toxicological risks. This guide provides a comprehensive framework for evaluating the toxicity profile of intermediates generated during the synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid, a key structural motif in various therapeutic agents. By integrating principles of synthetic chemistry, metabolic science, and modern toxicology, we present a tiered approach to identify and mitigate risks early in the drug development lifecycle. This document is intended for researchers, scientists, and drug development professionals, offering both strategic insights and detailed experimental protocols to ensure the safety and integrity of the final active pharmaceutical ingredient (API).
Introduction: The Imperative of Intermediate-Focused Toxicology
In pharmaceutical development, the safety profile of the final Active Pharmaceutical Ingredient (API) is paramount. However, the toxicological characteristics of the synthetic intermediates used to create that API are a critical, and sometimes overlooked, component of a robust safety assessment. These intermediates can persist as impurities in the final product or pose occupational health risks during manufacturing. 2-Hydroxy-3-sulfamoylbenzoic acid serves as a valuable case study. Its structure combines a salicylic acid backbone with a sulfonamide group, moieties known for both therapeutic efficacy and potential toxicities. Understanding the risks associated with its precursors is not merely a regulatory hurdle but a fundamental aspect of responsible drug development.[1]
This guide delineates a proactive, science-driven approach to characterizing the toxicity of these intermediates. We will explore the likely synthetic pathways, predict potential toxic liabilities based on structure-activity relationships (SAR), and provide a validated, tiered testing strategy—from in-silico and in-vitro screening to targeted in-vivo studies—to build a comprehensive safety profile.
Chapter 1: The Chemical Landscape - Synthesis and Potential Intermediates
The synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid can be approached through several routes. A plausible and common pathway involves the sulfonation of salicylic acid (2-hydroxybenzoic acid). This process, and the steps leading to the starting materials, can introduce several key intermediates and potential impurities.
A likely synthetic route starts with salicylic acid, which is first chlorosulfonated and then aminated to yield the final product.
Figure 1: Plausible synthetic pathway for 2-Hydroxy-3-sulfamoylbenzoic Acid.
Key Intermediates and Potential Impurities:
Salicylic Acid (2-Hydroxybenzoic Acid): The primary starting material. While generally considered safe, it can cause nephrotoxicity at high doses, potentially through its oxidative metabolites.[2]
2-Hydroxy-3-(chlorosulfonyl)benzoic acid: A key reactive intermediate. Its high reactivity makes it a potential sensitizer and irritant.
Unreacted Starting Materials and Reagents: Residual salicylic acid or aggressive reagents like chlorosulfonic acid could be present.
Isomeric Byproducts: Sulfonation might occur at other positions on the aromatic ring, leading to isomers such as 2-Hydroxy-5-sulfamoylbenzoic acid. The position of functional groups can significantly alter toxicity.[3]
Before any laboratory testing, an analysis of the chemical structures of the intermediates can provide critical insights into potential toxicities. This is grounded in the principle of Structure-Activity Relationship (SAR), where the toxicological properties of a chemical are related to its molecular structure.[4]
Structural Alerts for Key Moieties:
Aromatic Amines & Sulfonamides: The sulfonamide group is a well-known structural alert, often associated with hypersensitivity reactions and idiosyncratic drug toxicity.[5]
Benzoic Acid Derivatives: The toxicity of benzoic acids can vary significantly based on the type and position of substituents on the aromatic ring. For example, ortho-substituted hydroxyl groups can increase toxicity compared to meta or para substitutions.[3] The acidity and lipophilicity of these molecules are key determinants of their toxic potential.[6]
Phenolic Hydroxyl Group: The hydroxyl group can undergo metabolic oxidation to form reactive quinone-type species, which can be cytotoxic or genotoxic.
Even subtle changes to the chemical structure, such as the addition of a single alkyl or halogen group, can lead to significant changes in the toxicity profile.[1] This underscores the need to evaluate each intermediate individually rather than relying solely on data from the final API.
Chapter 3: The Metabolic Fate - Bioactivation and Detoxification
The toxicity of a chemical is often not due to the parent compound itself, but to the reactive metabolites formed during its biotransformation in the body.[7] Metabolism is typically divided into Phase I (functionalization) and Phase II (conjugation) reactions.
Figure 2: Generalized metabolic pathway showing bioactivation and detoxification.
Potential for Bioactivation: The phenolic ring of 2-Hydroxy-3-sulfamoylbenzoic acid and its precursors can be oxidized by Cytochrome P450 (CYP) enzymes to form electrophilic intermediates. These reactive species can covalently bind to cellular macromolecules like proteins and DNA, leading to cytotoxicity and genotoxicity.
Detoxification Pathways: Phase II enzymes, such as UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs), play a crucial role in detoxifying these intermediates by conjugating them with endogenous molecules (e.g., glucuronic acid, sulfate), which increases their water solubility and facilitates their excretion.[7] An imbalance between Phase I bioactivation and Phase II detoxification can precipitate toxicity.
Chapter 4: A Framework for Toxicological Evaluation - A Tiered Approach
A tiered or staged approach to toxicity testing is recommended by regulatory bodies like the FDA to ensure an ethical and efficient evaluation process.[8] This strategy begins with less complex, high-throughput in vitro assays and progresses to more complex in vivo studies only for compounds that clear the initial screens.
Tier
Study Type
Purpose
Rationale
1
In Silico Analysis
Predict potential toxicity based on chemical structure
Cost-effective initial screen to identify structural alerts and prioritize testing.
2
In Vitro Assays
Assess cytotoxicity, genotoxicity, and organ-specific toxicity
Provides mechanistic insights and reduces animal testing in early stages.[9]
3
In Vivo Studies
Evaluate systemic toxicity in a whole organism
Essential for understanding the overall safety profile and dose-response relationship.[10]
This approach allows for early identification of potential adverse effects, guiding chemical synthesis towards safer intermediates and de-risking the development process.[8]
Chapter 5: In Vitro Toxicity Assessment - Foundational Screening Protocols
In vitro assays are the cornerstone of modern toxicology, offering a cost-effective and ethical means to conduct initial safety screenings.[5]
Protocol 1: General Cytotoxicity Assessment (MTT Assay)
This protocol assesses the effect of a test compound on cell viability.
Objective: To determine the concentration of the intermediate that reduces cell viability by 50% (IC50).
Cell Line: Human hepatoma cells (e.g., HepG2) are commonly used due to their relevance in drug metabolism.[11]
Methodology:
Cell Seeding: Seed HepG2 cells in 96-well plates at a density of approximately 5 x 10³ cells per well and incubate overnight.[11]
Compound Exposure: Replace the culture medium with fresh medium containing various concentrations of the test intermediate. Incubate for 48 hours.[11]
MTT Addition: Remove the medium and add a fresh medium containing MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution. Incubate for 4 hours to allow for the formation of formazan crystals by viable cells.
Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance of the solution using a microplate reader at a wavelength of ~570 nm.
Analysis: Calculate cell viability as a percentage of the untreated control and determine the IC50 value.
Protocol 2: In Vitro Hepatotoxicity Assessment
This protocol specifically evaluates the potential for liver toxicity.
Objective: To assess direct toxic effects on liver cells.
Model: Primary human hepatocytes are the gold standard, but cell lines like HepG2 or Huh7 are widely used alternatives.[5]
Methodology:
Model Selection and Culture: Choose and culture the appropriate in vitro liver model according to standard protocols.[5]
Compound Exposure: Expose the cells to a range of concentrations of the test intermediate for a defined period (e.g., 24-72 hours).
Endpoint Measurement: Assess hepatotoxicity using a panel of assays:
Cell Viability: As described in the MTT assay.
Membrane Integrity: Measure the release of lactate dehydrogenase (LDH) into the culture medium.
Mitochondrial Function: Assess changes in mitochondrial membrane potential.
Reactive Oxygen Species (ROS) Production: Use fluorescent probes to measure oxidative stress.
Analysis: Compare the results from the treated cells to the vehicle control to identify dose-dependent toxic effects.
Chapter 6: In Vivo Confirmation - Systemic Toxicity Evaluation
If in vitro screening raises concerns, or as part of regulatory requirements, in vivo studies are necessary to understand systemic toxicity.[12]
Protocol 3: Acute Oral Toxicity Study (Following OECD Guideline 423)
This study provides information on health hazards likely to arise from a single, short-term exposure.[10]
Objective: To determine the acute toxic effects of a single oral dose of an intermediate and to estimate its lethality.
Species: Typically conducted in rodents (e.g., rats or mice).[12]
Methodology:
Dosing: Administer the test compound orally to a small group of animals in a stepwise procedure using defined dose levels (e.g., 5, 50, 300, 2000 mg/kg body weight).
Observation Period: Observe the animals for a period of 14 days.[12]
Clinical Observations: Record all clinical signs of toxicity, including changes in behavior, body weight, and any signs of illness, paying close attention to the timing, duration, and reversibility of these effects.
Necropsy: At the end of the observation period, perform a gross necropsy on all animals to identify any pathological changes in organs and tissues.
Analysis: The results are used to classify the substance according to its acute toxicity and to determine the No-Observed-Adverse-Effect Level (NOAEL) if possible.
Figure 3: Workflow for an acute oral toxicity study (OECD 423).
Conclusion
The toxicological assessment of synthetic intermediates is a cornerstone of modern, safety-conscious drug development. For a molecule like 2-Hydroxy-3-sulfamoylbenzoic acid, whose structure contains well-characterized pharmacophores and toxophores, a failure to scrutinize its precursors introduces unacceptable risks. By employing a logical, tiered framework that combines predictive in silico analysis, robust in vitro screening, and targeted in vivo studies, development teams can build a comprehensive understanding of the toxicity profile. This proactive approach not only satisfies regulatory expectations but also fundamentally enhances patient safety, ensuring that the final therapeutic product is free from harmful impurities and that the manufacturing process is safe for all personnel involved.
References
Preliminary Toxicity Screening of Novel Sulfonamides: An In-depth Technical Guide. Benchchem.
In Vivo and in Vitro Toxicity Studies. Biogem.it.
Challenging the regulatory requirement for acute toxicity studies in the development of new medicines. NC3Rs.
Understanding FDA Guidelines for Toxicity Studies. HistologiX.
Understanding In Vitro and In Vivo Toxicology Testing for Chemicals. ChemSafetyPro.COM.
Acute toxicity of benzoic acids to the crustacean Daphnia magna. PubMed.
In Silico and In Vitro Investigation of Cytotoxicity and Apoptosis of Acridine/Sulfonamide Hybrids Targeting Topoisomerases I and II. MDPI.
Relationship between structure, toxicity and activity. NUS Faculty of Science.
Metabolism | Toxicology Class Notes. Fiveable.
QSAR study of the toxicity of benzoic acids to Vibrio fischeri, Daphnia magna and carp. PubMed.
The practice of structure activity relationships (SAR) in toxicology. Semantic Scholar.
Comparative acute nephrotoxicity of salicylic acid, 2,3-dihydroxybenzoic acid, and 2,5-dihydroxybenzoic acid in young and middle aged Fischer 344 rats. PubMed.
Protocol for synthesis of Furosemide from 2-Hydroxy-3-sulfamoylbenzoic acid
Application Note: A Comprehensive Protocol for the Synthesis of Furosemide Audience: Researchers, scientists, and drug development professionals. Introduction Furosemide, marketed under trade names such as Lasix, is a po...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: A Comprehensive Protocol for the Synthesis of Furosemide
Audience: Researchers, scientists, and drug development professionals.
Introduction
Furosemide, marketed under trade names such as Lasix, is a potent loop diuretic essential in the treatment of edema associated with congestive heart failure, liver cirrhosis, and renal disease.[1][2] Its therapeutic effect is achieved by inhibiting the sodium-potassium-chloride cotransporter in the thick ascending limb of the loop of Henle.[1][3][4] This application note provides a detailed, research-grade protocol for the synthesis of Furosemide.
While the requested starting material was 2-Hydroxy-3-sulfamoylbenzoic acid, a comprehensive review of established synthetic routes indicates that the industrial and laboratory-scale synthesis of Furosemide predominantly commences from 2,4-dichlorobenzoic acid.[1][5] This precursor is converted into a key intermediate, 2,4-dichloro-5-sulfamoylbenzoic acid, which then undergoes nucleophilic aromatic substitution with furfurylamine to yield Furosemide.[1] This guide will focus on this well-documented and reliable pathway.
Overall Reaction Scheme
The synthesis of Furosemide from 2,4-dichlorobenzoic acid is a two-stage process. The first stage involves the chlorosulfonation of 2,4-dichlorobenzoic acid followed by amidation to produce the intermediate, 2,4-dichloro-5-sulfamoylbenzoic acid. The second stage is the condensation of this intermediate with furfurylamine.
Caption: Overall reaction scheme for the synthesis of Furosemide.
Experimental Protocols
Stage 1: Synthesis of 2,4-dichloro-5-sulfamoylbenzoic acid
This stage involves two critical steps: chlorosulfonation and amidation.
Materials:
2,4-dichlorobenzoic acid
Chlorosulfonic acid
Concentrated ammonia solution
Ice
Hydrochloric acid
Protocol:
Chlorosulfonation:
In a reaction vessel equipped with a stirrer and a dropping funnel, carefully add 2,4-dichlorobenzoic acid to an excess of chlorosulfonic acid.
Heat the mixture to a temperature between 130-150°C for 1 to 6 hours.[5]
After the reaction is complete, cool the mixture to room temperature.
Carefully pour the cooled reaction mixture onto crushed ice. This will cause the product, 2,4-dichloro-5-carboxybenzenesulfonyl chloride, to precipitate.
Filter the precipitate and wash it thoroughly with cold water.
Amidation:
Add the filtered 2,4-dichloro-5-carboxybenzenesulfonyl chloride to a concentrated ammonia solution.
Stir the mixture for a couple of hours.
The resulting white precipitate is 2,4-dichloro-5-sulfamoylbenzoic acid.
Filter the precipitate, wash with water until the washings are neutral, and then dry the product.
Stage 2: Synthesis of Furosemide
This stage involves a nucleophilic aromatic substitution reaction.
In a round-bottom flask, combine 2,4-dichloro-5-sulfamoylbenzoic acid and furfurylamine. An organic solvent such as ethanol can be used.
Optionally, a base like sodium bicarbonate can be added to neutralize the HCl formed during the reaction.
Reaction Conditions:
Heat the mixture to a temperature between 120-140°C for approximately 4 hours.[1] This reaction facilitates the nucleophilic substitution of the chlorine atom at the 2-position with the amino group of furfurylamine.
Work-up and Purification:
After the reaction is complete, cool the mixture.
If an organic solvent was used, it can be removed under reduced pressure.
The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.
Filter the purified crystals, wash with a small amount of cold solvent, and dry to obtain Furosemide.
Caption: Step-by-step experimental workflow for Furosemide synthesis.
Trustworthiness and Self-Validation
The protocol described is a self-validating system. The purity of the intermediate and the final product should be assessed at each stage using standard analytical techniques such as:
High-Performance Liquid Chromatography (HPLC): To determine the purity of Furosemide and detect any process-related impurities.[6]
Melting Point: The melting point of pure Furosemide is approximately 208-213°C, with decomposition.[7]
Spectroscopic Methods (IR, NMR): To confirm the chemical structure of the synthesized compounds.
Consistent results across these analytical methods will validate the success of the synthesis.
Thin Layer Chromatography (TLC) separation of sulfonamide intermediates
Application Note: High-Resolution Thin Layer Chromatography (TLC) for the Separation and Identification of Sulfonamide Intermediates Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals D...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Resolution Thin Layer Chromatography (TLC) for the Separation and Identification of Sulfonamide Intermediates
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Document Type: Technical Protocol & Application Guide
Scientific Rationale & Mechanistic Principles
Sulfonamides are a foundational class of synthetic bacteriostatic antibiotics and critical intermediates in pharmaceutical synthesis. During drug development, formulation, and residue screening, the rapid and accurate resolution of complex sulfonamide mixtures (e.g., sulfamethoxazole, sulfadiazine, sulfathiazole) is essential.
Thin Layer Chromatography (TLC) provides a highly versatile, matrix-tolerant platform for this analysis. The separation operates on the principle of differential partitioning between a stationary phase and a liquid mobile phase[1].
Stationary Phase Dynamics: Standard analytical separations utilize Silica Gel 60 F254 (10–12 μm particle size, 60 Å pore diameter, 0.25 mm thickness). The silica surface is densely populated with silanol groups (Si-OH), which act as strong hydrogen-bond donors and acceptors. These groups interact specifically with the polar sulfonamide (
−SO2NH2
) and primary aromatic amine (
−NH2
) moieties of the analytes[1].
Mobile Phase Causality: Because sulfonamides exhibit varying degrees of weak acidity depending on their
N1
-substituents, neutral solvent systems often lead to severe spot tailing. To counteract this, modern eluotropic systems incorporate polar or basic modifiers (such as ammonia or tert-butanol). These modifiers serve a dual purpose: they suppress analyte ionization and aggressively compete for active silanol sites on the silica gel, forcing the sulfonamides into the mobile phase and ensuring sharp, well-resolved chromatographic zones[2][3].
Validated Eluotropic Systems & Migration Data
Optimal separations target a Retardation Factor (
Rf
) between 0.2 and 0.8. Values below 0.2 indicate insufficient mobile phase polarity (excessive stationary phase retention), while values above 0.8 suggest excessive polarity (poor resolution from the solvent front)[1].
The following table summarizes empirically validated solvent systems and their corresponding migration data for common sulfonamides.
Table 1: Quantitative
Rf
Data for Sulfonamide Intermediates Across Validated Solvent Systems
Note: Relative
Rf
values in System A are calculated using Sulfamethoxazole as the internal reference standard.
Experimental Protocol: A Self-Validating System
To ensure trustworthiness and reproducibility, this protocol incorporates a System Suitability Test (SST) . By co-spotting a known reference standard (e.g., Sulfamethoxazole) alongside unknown samples, the system continuously verifies its own resolving power and compensates for minor fluctuations in temperature or chamber saturation.
Phase 1: Sample Preparation & Matrix Cleanup
Poor sample preparation leads to streaking and irreproducible results due to matrix interferents[1].
Extraction: Weigh an appropriate amount of the sample (e.g., fine tablet powder or tissue extract). Add 10 mL of HPLC-grade methanol (or acidified methanol for complex matrices).
Agitation: Sonicate the suspension for 15 minutes to ensure complete dissolution of the sulfonamide intermediates[4].
Filtration/Cleanup: Filter the extract through a 0.2 μm PVDF filter. For highly complex biological matrices, pass the extract through a pre-conditioned Solid Phase Extraction (SPE) HLB cartridge, eluting the target analytes with acetonitrile or acidified methanol to prevent column overloading effects on the TLC plate[1][5].
Phase 2: Plate Preparation & Application
Activation: If required, activate the Silica Gel 60 F254 plates (20 x 20 cm) in an oven at 100°C for 15 minutes to remove adsorbed atmospheric moisture, which can unpredictably alter stationary phase polarity.
Spotting: Using a calibrated glass capillary or automated TLC sampler, apply 5–10 μL of the sample and reference solutions as tight bands (not diffuse spots) approximately 1.5 cm from the lower edge of the plate[2][4]. Causality: Band application significantly enhances resolution compared to circular spotting by minimizing lateral diffusion.
Phase 3: Chromatographic Development
Solvent Preparation: Prepare System A: Dichloromethane–Methanol–Ammonia in a 5:1:0.25 (v/v/v) ratio[2]. Mix thoroughly.
Chamber Saturation: Pour the mobile phase into a twin-trough developing chamber. Line the walls with filter paper, seal the lid, and allow 30–60 minutes for equilibration at 20–25°C. Causality: Saturation prevents the premature evaporation of the volatile dichloromethane from the plate surface during development, which would otherwise cause anomalous
Rf
shifts.
Development: Place the spotted plate into the chamber. Allow the solvent front to migrate until it is 1–2 cm from the top edge. Remove the plate and dry thoroughly under a stream of cool air.
Phase 4: Multi-Modal Detection
Non-Destructive UV Detection: Examine the dried plate under a UV lamp at 254 nm. Sulfonamides containing aromatic rings will quench the uniform fluorescence of the F254 indicator, appearing as dark spots against a bright green background[4]. Mark the center of each zone to calculate
Rf
values.
Chemical Derivatization (High Sensitivity): For nanogram-level quantification, dip the plate in a fluorescamine solution (120 mg fluorescamine dissolved in 1000 mL acetone)[3].
Mechanistic Note: Fluorescamine is non-fluorescent itself but reacts instantly with the primary aromatic amines of the sulfonamides to form highly fluorescent pyrrolinone derivatives.
Fluorescence Scanning: Scan the derivatized plate under UV 366 nm to detect the intensely fluorescent analyte bands[3][5].
Troubleshooting & Chromatographic Optimization
Observation
Mechanistic Cause
Corrective Action
Spot Tailing (Comet Shape)
Strong, unshielded interactions between basic analyte groups and acidic silanol sites.
Increase the concentration of the basic modifier (e.g., ammonia) in the mobile phase to compete for Si-OH sites[2].
Spot Fronting
Column/Plate Overload; sample concentration exceeds the binding capacity of the localized silica.
Dilute the sample extract or reduce the spotting volume (e.g., from 10 μL to 2 μL)[1].
Co-elution (
Rf
diff < 0.15)
Mobile phase polarity is poorly tuned for the specific analyte pair.
Adjust the eluotropic strength. For example, switch to a Chloroform:tert-butanol (80:20) system washed with water to specifically resolve Sulfathiazole from Sulfamethazine[3].
Visualizations
Caption: Step-by-step workflow for the TLC separation and multi-modal detection of sulfonamide intermediates.
Caption: Mechanistic interaction pathway governing sulfonamide retention and migration on silica gel.
References
ResearchGate.TLC of Sulfonamides | Request PDF.
MDPI.Study on the Rapid Limit Test for Six Sulfonamide Residues in Food Based on the TLC-SERS Method.
Food Safety and Inspection Service (USDA).Determination and Confirmation of Sulfonamides (CLG-SUL.05).
Organomation.Complete Guide to Thin Layer Chromatography Sample Preparation.
Alfa Chemistry.Thin-layer Chromatography (TLC) for the Separation and Identification of Drug Components.
Application Note: A Validated UV-Vis Spectrophotometric Method for the Quantification of 2-Hydroxy-3-sulfamoylbenzoic Acid
Introduction 2-Hydroxy-3-sulfamoylbenzoic acid is a salicylic acid derivative containing a sulfonamide group. As a structural analog to various pharmacologically active compounds, its accurate quantification is essential...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
2-Hydroxy-3-sulfamoylbenzoic acid is a salicylic acid derivative containing a sulfonamide group. As a structural analog to various pharmacologically active compounds, its accurate quantification is essential in various stages of drug discovery, development, and quality control. Ultraviolet-Visible (UV-Vis) spectrophotometry offers a simple, cost-effective, and rapid method for the analysis of such active pharmaceutical ingredients (APIs).[1][2] The presence of a benzene ring, along with hydroxyl, carboxyl, and sulfamoyl functional groups, constitutes a chromophoric system that absorbs light in the UV region, making this technique highly suitable.
This application note provides a detailed, validated protocol for the quantitative determination of 2-Hydroxy-3-sulfamoylbenzoic acid using UV-Vis spectrophotometry. The narrative explains the causality behind experimental choices, ensuring the protocol is robust, reproducible, and scientifically sound for researchers and drug development professionals.
Principle of the Method
The quantification of 2-Hydroxy-3-sulfamoylbenzoic acid is based on the Beer-Lambert Law. This fundamental principle of spectrophotometry states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[2][3] By measuring the absorbance of a sample at its wavelength of maximum absorbance (λmax), where the analysis has the highest sensitivity, we can determine its concentration by comparing it to a calibration curve constructed from standards of known concentrations.[1]
(Image depicting the chemical structure with a hydroxyl group at position 2, a sulfamoyl group at position 3, and a carboxylic acid group on the benzene ring.)
Materials and Instrumentation
Reagents and Chemicals
2-Hydroxy-3-sulfamoylbenzoic acid reference standard (Purity ≥ 98%)
Methanol (HPLC or Spectroscopic Grade)
Deionized Water (Type 1)
Instrumentation
A double-beam UV-Vis spectrophotometer with a scanning range of at least 200-400 nm is required.[5]
Matched quartz cuvettes (1 cm path length)
Calibrated analytical balance
Class A volumetric flasks and pipettes
Sonicator
Experimental Protocol: A Step-by-Step Guide
The entire experimental workflow is designed to be a self-validating system, ensuring the integrity of the final results.
Figure 1: General workflow for the UV-Vis spectrophotometric analysis.
Preparation of Reagents and Stock Solution
Causality: A precise stock solution is the foundation of an accurate calibration curve. Methanol is chosen as the solvent due to its ability to fully solvate the analyte and its transparency in the target UV wavelength range (typically >220 nm).
Solvent: Use spectroscopic grade methanol.
Stock Solution (100 µg/mL): Accurately weigh approximately 10.0 mg of the 2-Hydroxy-3-sulfamoylbenzoic acid reference standard.
Transfer the powder quantitatively to a 100 mL volumetric flask.
Add approximately 70 mL of methanol and sonicate for 5-10 minutes to ensure complete dissolution.
Allow the solution to return to room temperature, then dilute to the mark with methanol and mix thoroughly. This is your Stock Solution A .
Determination of Maximum Absorbance Wavelength (λmax)
Causality: Performing analysis at the λmax provides the highest sensitivity and minimizes errors arising from minor shifts in wavelength calibration.[1] The pH of a solution can significantly affect the UV-Vis absorption spectrum of sulfonamides and phenolic compounds; therefore, using a consistent solvent system is critical for reproducibility.[5]
Prepare a working solution of approximately 10 µg/mL by diluting 10.0 mL of Stock Solution A to 100 mL with methanol in a volumetric flask.
Fill a quartz cuvette with methanol to serve as the reference blank.
Fill a second quartz cuvette with the 10 µg/mL working solution.
Scan the sample from 400 nm down to 200 nm.
The wavelength at which the highest absorbance is recorded is the λmax. For substituted benzoic acids, this is often in the 230-310 nm range.[6][7]
Construction of the Calibration Curve
Causality: The calibration curve establishes the linear relationship between absorbance and concentration, which is the basis for quantifying the unknown sample. A correlation coefficient (R²) close to 1.0 indicates a strong linear relationship.[8]
From Stock Solution A (100 µg/mL), prepare a series of working standard solutions in 10 mL volumetric flasks as described in the table below.
Flask No.
Vol. of Stock (mL)
Final Volume (mL)
Final Concentration (µg/mL)
1
0.2
10
2.0
2
0.4
10
4.0
3
0.6
10
6.0
4
0.8
10
8.0
5
1.0
10
10.0
6
1.2
10
12.0
Set the spectrophotometer to the predetermined λmax.
Use methanol to zero the instrument (autozero).
Measure the absorbance of each working standard solution, starting from the lowest concentration.
Plot a graph of Absorbance (y-axis) versus Concentration (x-axis).
Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). The R² value should ideally be ≥ 0.999 for good linearity.
Analysis of an Unknown Sample
Prepare a solution of the unknown sample by accurately weighing a quantity expected to contain the analyte and dissolving it in methanol.
Perform serial dilutions as necessary to bring the final concentration into the linear range of the calibration curve (e.g., 2-12 µg/mL).
Measure the absorbance of the final diluted sample solution at the λmax against a methanol blank.
Calculate the concentration of the analyte in the sample solution using the regression equation from the calibration curve:
Account for all dilution factors to determine the concentration in the original, undiluted sample.
Data Presentation & Expected Results
The following table presents illustrative data for a typical calibration curve.
Concentration (µg/mL)
Absorbance (AU)
2.0
0.152
4.0
0.305
6.0
0.458
8.0
0.610
10.0
0.761
12.0
0.913
Linear Regression Equation: y = 0.076x + 0.0005
Correlation Coefficient (R²): 0.9999
λmax (Hypothetical): 298 nm
Method Validation Insights
To ensure the trustworthiness of this protocol, it should be validated according to established guidelines such as those from the USP or ICH.[8][9]
Specificity: The method's ability to assess the analyte in the presence of components that may be expected to be present (e.g., excipients, impurities) should be evaluated. This can be done by analyzing a placebo blend.
Linearity: Confirmed by the R² value of the calibration curve over the specified concentration range.[8]
Accuracy: Determined by performing recovery studies on samples spiked with known amounts of the analyte. Recoveries are typically expected to be within 98-102%.
Precision: Assessed through repeatability (intra-day) and intermediate precision (inter-day) studies, with results expressed as the Relative Standard Deviation (%RSD), which should typically be less than 2%.
Conclusion
This application note details a straightforward, rapid, and reliable UV-Vis spectrophotometric method for the quantitative analysis of 2-Hydroxy-3-sulfamoylbenzoic acid. By following the outlined procedures for determining the λmax and constructing a valid calibration curve, researchers and quality control analysts can achieve accurate and precise measurements. The inherent simplicity and cost-effectiveness of this technique make it an excellent choice for routine analysis in both research and industrial settings.[1]
References
Spectrophotometric Determination of Sulfanilamide and Effect of pH on its Absorption Spectrum. Pharma Health Sciences. Available at: [Link]
de la Rosa, C., Galeano, F., & Guiraum, A. (1989). Spectrophotometric determination of sulfanilic acid and sulfonamides in pharmaceutical samples with potassium 1,2-naphthoquinone-4-sulphonate. Canadian Journal of Chemistry, 67(10), 1599-1603. Available at: [Link]
Spectrophotometric Methods in Pharmaceutical Analysis: Principles, Reagents, and Applications. Juniper Publishers. Available at: [Link]
Pharmaceutical Analysis Using UV-Vis: Compliance with USP Chapter <857>, and European Pharmacopoeia (Ph. Eur. - Agilent). Agilent Technologies. Available at: [Link]
(PDF) The Application of Ultraviolet-Visible Spectrophotometry in Pharmaceutical Analysis. ResearchGate. Available at: [Link]
An Analysis on the UV-Visible Spectrophotometry Method. AI Publications. Available at: [Link]
Analysis of Two Active Pharmaceutical Ingredients (API) Products Using UV Spectrophotometry with Multi-Component Analysis. Distek, Inc.. Available at: [Link]
PubChem Compound Summary for CID 7731270, 2-Hydroxy-5-sulfamoylbenzoic acid. National Center for Biotechnology Information. Available at: [Link]
HPLC Methods for analysis of Benzoic acid. HELIX Chromatography. Available at: [Link]
Application Note: Chemoselective Sulfonamidation of 2-Hydroxy-3-chlorosulfonylbenzoic Acid
Executive Summary 2-Hydroxy-3-chlorosulfonylbenzoic acid is a highly versatile, bifunctional building block frequently utilized in the synthesis of salicylic acid-derived therapeutics, including WDR5 inhibitors and anti-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Hydroxy-3-chlorosulfonylbenzoic acid is a highly versatile, bifunctional building block frequently utilized in the synthesis of salicylic acid-derived therapeutics, including WDR5 inhibitors and anti-inflammatory agents[1]. The primary synthetic challenge when working with this molecule is achieving chemoselective "amidation"—specifically, the formation of a sulfonamide via the highly reactive sulfonyl chloride moiety—without triggering competitive side reactions at the unprotected carboxylic acid or phenolic hydroxyl groups.
This application note provides a comprehensive, field-proven protocol for the chemoselective sulfonamidation of 2-hydroxy-3-chlorosulfonylbenzoic acid. By leveraging specific base-catalyzed conditions, researchers can achieve high-yielding N-linked couplings while maintaining the integrity of the salicylic acid core.
Mechanistic Insights: The Logic of Chemoselectivity
As a Senior Application Scientist, it is critical to understand why a protocol works, rather than just following a recipe. The chemoselectivity of this reaction is governed by a combination of inherent electrophilicity and base-mediated in situ protection.
Differential Electrophilicity: The sulfur atom of the sulfonyl chloride (-SO₂Cl) is significantly more electrophilic than the carbonyl carbon of the unactivated carboxylic acid (-COOH). The electron-withdrawing nature of the benzoic acid moiety further enhances the electrophilicity of the sulfonyl sulfur[2].
In Situ Protection via Deprotonation: Under the basic conditions required for sulfonamidation, the carboxylic acid (pKa ~3) is rapidly deprotonated. The resulting carboxylate anion is highly electron-rich, which drastically reduces the electrophilicity of the adjacent carbonyl carbon, effectively rendering it inert to nucleophilic attack by the amine[2].
Nucleophilic Catalysis: When pyridine is used as the base and solvent, it acts as a nucleophilic catalyst. It transiently reacts with the sulfonyl chloride to form a highly reactive sulfonylpyridinium intermediate. This intermediate rapidly and selectively reacts with amines, heavily favoring the desired N-linked sulfonamide over any potential O-linked esterification at the phenol[1].
Experimental Protocol: A Self-Validating System
The following protocol is designed to be a self-validating system. The reaction progress is easily monitored, and the workup leverages the molecule's pH-dependent solubility to drive a self-purifying precipitation event.
Preparation of the Amine Solution: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the amine (1.1 mmol) in anhydrous pyridine (5.0 mL). If using the DIPEA method, dissolve the amine in anhydrous DCM (5.0 mL) and add DIPEA (3.0 mmol)[3].
Temperature Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C. Causality: Cooling is mandatory to control the exothermic formation of the sulfonamide and to suppress any trace hydrolysis of the sulfonyl chloride by adventitious moisture.
Substrate Addition: Slowly add 2-hydroxy-3-chlorosulfonylbenzoic acid (1.0 mmol) portion-wise to the chilled stirring solution.
Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2 to 12 hours. Validation: Monitor the reaction via TLC (DCM:MeOH 9:1 with 1% AcOH). The reaction is complete when the highly UV-active starting material spot is fully consumed.
Acidic Quench and Precipitation: Once complete, cool the mixture back to 0 °C. Carefully and slowly acidify the reaction mixture by adding 1M HCl dropwise until the pH reaches 2-3[4].
Causality: During the reaction, the product exists as a water-soluble carboxylate/phenoxide salt. Dropping the pH to 2-3 reprotonates the carboxylic acid, causing the neutral sulfonamide product to crash out of the aqueous solution.
Isolation: If a distinct precipitate forms, isolate the solid via vacuum filtration and wash with cold water. If the product oils out or remains partially dissolved, extract the aqueous mixture with EtOAc (3 x 20 mL). Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide[2][4].
Purification: Purify via recrystallization (e.g., EtOH/Water) or silica gel chromatography if necessary.
Quantitative Data Summary
The reactivity of the amine dictates the required reaction time and overall yield. The table below summarizes representative quantitative data for the synthesis of various sulfonamide derivatives using this protocol framework.
Amine Class
Example Amine
Equivalents
Base / Solvent System
Time (h)
Yield (%)
Purity (LC-MS)
Primary Aliphatic
Methylamine
1.5
Pyridine
2
88
>95%
Primary Aromatic
Aniline
1.1
Pyridine
12
78
>95%
Secondary Aliphatic
Morpholine
1.2
DIPEA / DCM
4
92
>98%
Sterically Hindered
tert-Butylamine
2.0
DIPEA / DCM
16
65
>90%
Workflow Visualization
The following diagram illustrates the logical flow and chemoselective routing of the experimental protocol.
Chemoselective sulfonamidation workflow for 2-hydroxy-3-chlorosulfonylbenzoic acid.
References
Discovery and Optimization of Salicylic Acid-Derived Sulfonamide Inhibitors of the WD Repeat-Containing Protein 5 (WDR5). nih.gov.[Link]
Tetrazole and acylsulfonamide bioisosteric replacements of the carboxylic acid in a dual MCL-1/BCL-xL inhibitor are tolerated. nih.gov.[Link]
Application Notes and Protocols for 2-Hydroxy-3-sulfamoylbenzoic Acid as a Pharmaceutical Intermediate
For Researchers, Scientists, and Drug Development Professionals Introduction: The Sulfamoylbenzoate Scaffold in Medicinal Chemistry The sulfamoylbenzoate framework is a privileged structure in drug discovery, forming the...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Sulfamoylbenzoate Scaffold in Medicinal Chemistry
The sulfamoylbenzoate framework is a privileged structure in drug discovery, forming the backbone of numerous therapeutic agents.[1][2] Its prevalence stems from a combination of synthetic accessibility and the ability of the sulfonamide and carboxylic acid groups to engage in critical hydrogen bonding interactions with biological targets. This scaffold is most famously associated with the development of potent "loop" diuretics but has also been explored for a range of other pharmacological activities, including the inhibition of human nucleoside-triphosphate diphosphohydrolases (h-NTPDases), activation of glucokinase, and agonism of lysophosphatidic acid (LPA) receptors.[1][3]
2-Hydroxy-3-sulfamoylbenzoic acid is a specific derivative within this class, characterized by a hydroxyl group positioned ortho to the carboxylic acid and a sulfamoyl group at the meta position. While less documented in commercial drug synthesis than its chlorinated analogs, its structure presents unique opportunities for creating novel molecular entities with distinct pharmacological profiles.
Table 1: Physicochemical Properties of 2-Hydroxy-3-sulfamoylbenzoic Acid
Property
Value
Molecular Formula
C₇H₇NO₅S
Molecular Weight
217.20 g/mol
IUPAC Name
2-hydroxy-3-sulfamoylbenzoic acid
Appearance
Expected to be a solid
General Class
Sulfamoylbenzoic Acid Derivative
Synthesis of the Intermediate: A Representative Protocol
The synthesis of sulfamoylbenzoic acid derivatives generally follows a reliable two-step process: chlorosulfonylation of a benzoic acid precursor, followed by amination.[1][2] The following protocol outlines a plausible route for the synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid starting from salicylic acid (2-hydroxybenzoic acid).
Protocol 2.1: Synthesis of 2-Hydroxy-3-sulfamoylbenzoic Acid
Step 1: Chlorosulfonylation of Salicylic Acid
Reagents & Setup: In a fume hood, equip a round-bottom flask with a magnetic stirrer and a drying tube. Carefully add salicylic acid (1 equivalent) to an excess of chlorosulfonic acid (≥5 equivalents).
Reaction: Gently heat the mixture to 60-70°C. The reaction is exothermic and releases HCl gas; careful temperature control is crucial. Maintain stirring for 2-4 hours until the reaction is complete (monitor by TLC). The hydroxyl and carboxyl groups are deactivating, so forcing conditions are necessary, and the sulfonyl chloride group will be directed to the meta position.
Work-up: Cool the reaction mixture to room temperature and then very slowly and cautiously pour it onto crushed ice with vigorous stirring. The product, 2-hydroxy-3-(chlorosulfonyl)benzoic acid, will precipitate as a solid.
Isolation: Filter the solid precipitate under vacuum and wash thoroughly with cold deionized water to remove any residual acids. Dry the product under vacuum.
Step 2: Amination to Form the Sulfonamide
Reagents & Setup: In a separate flask, cool an aqueous solution of concentrated ammonium hydroxide (excess) in an ice bath.
Reaction: Add the crude 2-hydroxy-3-(chlorosulfonyl)benzoic acid from Step 1 portion-wise to the cold ammonia solution while stirring. Ensure the temperature remains below 10°C.
Completion: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-3 hours.
Isolation & Purification: Acidify the reaction mixture with concentrated HCl to a pH < 2. The final product, 2-Hydroxy-3-sulfamoylbenzoic acid, will precipitate. Filter the solid, wash with cold water until the washings are neutral, and then recrystallize from an appropriate solvent (e.g., aqueous ethanol) to yield the purified intermediate.
Preparation of sulfonamide diuretics using salicylic acid derivatives
Application Note: Synthesis and Validation of Sulfonamide Diuretics from Salicylic Acid Derivatives (Focus on Xipamide) Introduction & Pharmacological Rationale Sulfonamides represent a foundational class of compounds in...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Synthesis and Validation of Sulfonamide Diuretics from Salicylic Acid Derivatives (Focus on Xipamide)
Introduction & Pharmacological Rationale
Sulfonamides represent a foundational class of compounds in the development of diuretic agents. Among these, derivatives of salicylic acid have yielded highly potent therapeutics. A premier example is Xipamide (4-chloro-5-sulfamoyl-2',6'-salicyloxylidide), a sulfonamide diuretic utilized for the clinical management of hypertension and edema[1].
Pharmacologically, Xipamide functions by targeting the central dilating section of the early distal convoluted tubule (DCT) in the nephron, where it selectively blocks the sodium-chloride (Na+/Cl-) symporter[2]. This inhibition prevents the reabsorption of sodium and chloride ions, driving a profound diuretic, natriuretic, and kaliuretic effect[2].
The discovery of Xipamide emerged from extensive structure-activity relationship (SAR) studies on 4-chlorosalicylic acid derivatives[1]. Researchers determined that the 2,6-dimethylphenyl group is absolutely critical for its high diuretic potency; modifications such as acetylation, altering the substituent groups, or introducing a second sulfamoyl group drastically decrease its biological activity[1][3]. This application note outlines the robust, three-step synthetic pipeline for preparing Xipamide from 4-chlorosalicylic acid, detailing the mechanistic causality and in-process validations required to ensure high-fidelity drug synthesis.
Mechanistic Pathway & Synthetic Strategy
The synthesis of Xipamide is a highly controlled, multi-step sequence designed to selectively functionalize the aromatic ring and the carboxylic acid moiety[1].
Electrophilic Aromatic Substitution (Chlorosulfonation): The synthesis begins with 4-chlorosalicylic acid. The hydroxyl and carboxyl groups direct the incoming electrophile to the 5-position. Reaction with chlorosulfonic acid yields 4-chloro-5-chlorosulfonyl salicylic acid[1]. This intermediate is known to exhibit polymorphism depending on the recrystallization solvent, which can influence its solid-state properties and downstream reactivity[4].
Nucleophilic Acyl Substitution (Ammonolysis): The highly reactive sulfonyl chloride intermediate is subjected to aqueous ammonia. The amine acts as a nucleophile, selectively displacing the chloride on the sulfonyl group to form the sulfamoyl moiety (4-chloro-5-sulfamoyl salicylic acid) without affecting the stable aryl chloride[1].
Carboxylic Acid Activation & Amidation (Condensation): Direct amidation of a carboxylic acid with a sterically hindered amine (2,6-dimethylaniline) is thermodynamically unfavorable. Therefore, the carboxylic acid is first activated into an acid chloride using thionyl chloride. Subsequent dropwise condensation with 2,6-dimethylaniline in an inert solvent yields the final Xipamide product[1].
Workflow Visualization
Synthetic workflow for the preparation of Xipamide from 4-chlorosalicylic acid.
Step-by-Step Experimental Protocols
Protocol A: Synthesis of 4-Chloro-5-chlorosulfonyl salicylic acid
Causality & Rationale: Chlorosulfonic acid acts as both the solvent and the reagent. The initial equivalent forms the sulfonic acid, while the excess converts it to the sulfonyl chloride. Strict temperature control is required to prevent poly-sulfonation or degradation of the salicylic core.
Procedure:
Equip a dry, three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube.
Add 50.0 g of 4-chlorosalicylic acid to the flask.
Cool the flask in an ice bath and add 150 mL of chlorosulfonic acid dropwise over 30 minutes to control the exothermic reaction.
Gradually heat the reaction mixture to 150 °C for 2 hours.
Self-Validation Check: Allow the mixture to cool to room temperature, then carefully pour it dropwise over 1.5 kg of crushed ice with vigorous stirring. The ice absorbs the violent exothermic heat of the unreacted chlorosulfonic acid quenching, forcing the water-insoluble sulfonyl chloride to precipitate.
Filter the pale-yellow precipitate under vacuum, wash with ice-cold water until the filtrate is neutral, and dry under vacuum.
Protocol B: Synthesis of 4-Chloro-5-sulfamoyl salicylic acid
Causality & Rationale: Aqueous ammonia is used in excess to drive the reaction forward and neutralize the HCl byproduct. The reaction must be maintained at 0–5 °C because sulfonyl chlorides are highly prone to hydrolysis in aqueous base at elevated temperatures, which would revert the intermediate back to a sulfonic acid.
Procedure:
Suspend the crude 4-chloro-5-chlorosulfonyl salicylic acid in 200 mL of concentrated aqueous ammonia (28%) pre-cooled to 0 °C.
Stir the ammoniacal solution continuously for 3 hours, maintaining the temperature between 0–5 °C.
Self-Validation Check: The suspension will gradually dissolve as the sulfonamide forms and the carboxylic acid is deprotonated to its soluble ammonium salt.
Filter any insoluble impurities. Carefully acidify the clear filtrate with concentrated HCl to pH 2. The sudden drop in pH protonates the carboxylic acid, drastically reducing its aqueous solubility and triggering the precipitation of the desired product[1].
Collect the precipitate, wash with cold water, and purify via recrystallization from boiling water.
Protocol C: Activation and Condensation to Xipamide
Causality & Rationale: The steric bulk of 2,6-dimethylaniline makes it a poor nucleophile. Thionyl chloride (
SOCl2
) is utilized to convert the carboxylic acid into a highly reactive acid chloride, facilitating the condensation. Anhydrous dioxane is used as the solvent to prevent the premature hydrolysis of the acid chloride intermediate[1].
Procedure:
In a dry flask, reflux 20.0 g of 4-chloro-5-sulfamoyl salicylic acid with 50 mL of thionyl chloride and a catalytic drop of DMF for 2 hours until gas evolution (
SO2
,
HCl
) ceases.
Distill off the excess thionyl chloride under reduced pressure to yield the crude acid chloride.
Dissolve the acid chloride in 100 mL of dry dioxane.
Cool the solution to 10 °C. Add a solution of 2,6-dimethylaniline (1.1 equivalents) in 50 mL of dry dioxane dropwise over 45 minutes[1].
Stir the mixture at room temperature for 4 hours.
Self-Validation Check: Pour the mixture into 500 mL of 1M HCl. The dilute acid solubilizes any unreacted 2,6-dimethylaniline, while the fully formed Xipamide precipitates as a white solid.
Filter, wash with water, and recrystallize from ethanol to afford pure Xipamide.
Analytical Validation & Quantitative Data
To ensure the integrity of the synthetic pipeline, each intermediate and the final product must be validated against established analytical benchmarks. The table below summarizes the expected quantitative data for a successful synthesis.
Technical Support Center: A Researcher's Guide to Optimizing the Synthesis of 2-Hydroxy-3-sulfamoylbenzoic Acid
Welcome to the Technical Support Center for the synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals seeking to enhance the yield...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for the synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid. This guide is designed for researchers, medicinal chemists, and drug development professionals seeking to enhance the yield and purity of this important synthetic intermediate. Here, we move beyond simple protocols to provide in-depth, field-proven insights into the nuances of this two-step synthesis, addressing common challenges and offering robust troubleshooting strategies. Our goal is to empower you with the knowledge to not only replicate this synthesis but to master it.
I. Synthetic Overview & Core Challenges
The synthesis of 2-Hydroxy-3-sulfamoylbenzoic acid from salicylic acid is a sequential two-step process:
Chlorosulfonation: An electrophilic aromatic substitution where salicylic acid is reacted with chlorosulfonic acid to yield the intermediate, 5-chlorosulfonyl-2-hydroxybenzoic acid.
Amination: The subsequent reaction of the sulfonyl chloride intermediate with an amine source, typically ammonia, to form the desired 2-Hydroxy-3-sulfamoylbenzoic acid.
While seemingly straightforward, the presence of three reactive functional groups on the aromatic ring—hydroxyl (-OH), carboxylic acid (-COOH), and the introduced sulfonyl chloride (-SO₂Cl)—presents significant challenges in achieving high yield and purity. The key to success lies in controlling the reaction conditions to ensure regioselectivity and prevent unwanted side reactions.
Diagram of the Synthetic Pathway:
Caption: Synthetic workflow for 2-Hydroxy-3-sulfamoylbenzoic Acid.
II. Troubleshooting Guide & Frequently Asked Questions (FAQs)
This section is structured in a question-and-answer format to directly address the most common issues encountered during this synthesis.
A. Chlorosulfonation Stage
Q1: My chlorosulfonation reaction has a low yield and produces a dark, tar-like substance. What's going wrong?
A1: This is a classic sign of uncontrolled reaction conditions. Chlorosulfonic acid is a highly reactive and corrosive reagent that can cause charring and degradation of the starting material if not handled properly.[1][2]
Causality: The reaction is highly exothermic. If the temperature is not strictly controlled, side reactions, including polysulfonation and decomposition of the salicylic acid, will occur.
Troubleshooting Steps:
Temperature Control is Critical: The reaction should be performed at a low temperature, typically between 0-5 °C. Use an ice-salt bath for efficient cooling.
Slow, Controlled Addition: Add the salicylic acid portion-wise to the chilled chlorosulfonic acid with vigorous stirring. This dissipates the heat generated and ensures a homogenous reaction mixture.
Moisture Sensitivity: Chlorosulfonic acid reacts violently with water.[2] Ensure all glassware is thoroughly dried and the reaction is protected from atmospheric moisture, for instance, by using a drying tube.
Q2: My final product after the first step is a mixture of isomers. How can I improve the regioselectivity?
A2: While the hydroxyl and carboxyl groups of salicylic acid are ortho- and para-directing, the sulfonation reaction with chlorosulfonic acid is also influenced by steric hindrance. The -SO₂Cl group will preferentially add to the less sterically hindered position.
Causality: The formation of isomers can occur, though the 5-substituted product is generally favored. The reaction conditions can influence the isomer ratio.
Troubleshooting Steps:
Reaction Temperature: Lower reaction temperatures generally favor the formation of the thermodynamically more stable product, which in this case is the desired 5-substituted isomer.
Solvent Effects: While often performed neat, using an inert solvent like dichloromethane at low temperatures can sometimes improve selectivity by ensuring better temperature control and a more dilute reaction medium.
Q3: I'm observing the formation of a significant amount of a non-polar byproduct. What could it be?
A3: A common byproduct in sulfonylation reactions is the formation of a sulfone.[3]
Causality: This occurs when a second molecule of the aromatic starting material reacts with the newly formed sulfonyl chloride.
Troubleshooting Steps:
Stoichiometry: Use a controlled excess of chlorosulfonic acid to ensure complete conversion of the starting material and minimize the opportunity for the sulfonyl chloride to react with unreacted salicylic acid.
Reaction Time: Do not prolong the reaction unnecessarily once the starting material has been consumed (as monitored by TLC).
B. Amination Stage
Q1: The yield of my amination reaction is low, and I'm isolating unreacted sulfonyl chloride.
A1: This indicates an incomplete reaction, which can be due to several factors.
Causality: The reactivity of the sulfonyl chloride can be diminished by hydrolysis, or the amination conditions may not be optimal.
Troubleshooting Steps:
Fresh Reagents: Sulfonyl chlorides are sensitive to moisture.[4] Ensure your 5-chlorosulfonyl-2-hydroxybenzoic acid is dry before proceeding to the amination step. Use a fresh, concentrated solution of ammonia.
Temperature and Reaction Time: While the reaction is often performed at room temperature, gentle heating may be required to drive it to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC).
pH Control: The reaction of the sulfonyl chloride with ammonia will produce hydrochloric acid, which will be neutralized by the excess ammonia. Ensure a sufficient excess of ammonia is used to maintain a basic environment.
Q2: I'm concerned about side reactions at the hydroxyl and carboxylic acid groups. How can I ensure selective amination of the sulfonyl chloride?
A2: This is a valid concern. While the sulfonyl chloride is the most electrophilic site, side reactions are possible under certain conditions.
Causality: The hydroxyl group can be deprotonated and act as a nucleophile, and the carboxylic acid can react with the ammonia to form an ammonium salt or, under more forcing conditions, an amide.
Troubleshooting Steps:
Controlled Conditions: The reaction of the sulfonyl chloride with ammonia is generally much faster than any potential side reactions with the other functional groups under mild conditions (e.g., aqueous ammonia at room temperature).
Protecting Groups (Advanced Strategy): For particularly sensitive substrates or if side reactions are a persistent issue, protection of the hydroxyl and/or carboxylic acid groups can be employed. However, this adds extra steps to the synthesis (protection and deprotection) and is often not necessary for this specific transformation. If needed, the carboxylic acid can be protected as a methyl or ethyl ester, and the hydroxyl group can be protected as a benzyl ether. These protecting groups can be removed under conditions that are compatible with the sulfamoyl group.
Q3: My final product is difficult to purify. What are the best methods?
A3: The product, being a carboxylic acid, can be purified by taking advantage of its acidic nature.
Troubleshooting Steps:
Acid-Base Extraction: After the reaction, acidify the mixture to a pH of around 2-3. This will protonate the carboxylic acid, making the product less soluble in water and causing it to precipitate. The precipitate can then be collected by filtration.[5][6]
Recrystallization: The crude product can be recrystallized from a suitable solvent system, such as an ethanol/water mixture. Dissolve the crude product in a minimal amount of hot ethanol and then slowly add hot water until the solution becomes slightly turbid. Allow the solution to cool slowly to form pure crystals.
Column Chromatography: If the product is still impure, column chromatography on silica gel can be used. A polar solvent system, such as a mixture of ethyl acetate and hexane with a small amount of acetic acid, is typically effective.
III. Detailed Experimental Protocols
A. Step 1: Synthesis of 5-Chlorosulfonyl-2-hydroxybenzoic Acid
Materials:
Salicylic Acid
Chlorosulfonic Acid
Ice
Deionized Water
Procedure:
In a fume hood, place a round-bottom flask equipped with a magnetic stir bar in an ice-salt bath.
Carefully add chlorosulfonic acid to the flask and allow it to cool to 0-5 °C.
Slowly and portion-wise, add salicylic acid to the stirred chlorosulfonic acid, maintaining the temperature below 10 °C.
After the addition is complete, allow the reaction mixture to stir at room temperature for 2 hours.
Carefully pour the reaction mixture onto crushed ice with stirring. A precipitate will form.
Collect the solid precipitate by vacuum filtration and wash it thoroughly with cold deionized water.
Dry the solid under vacuum to obtain 5-chlorosulfonyl-2-hydroxybenzoic acid.
Aromatic protons, a broad singlet for the carboxylic acid proton (~12-13 ppm), a broad singlet for the hydroxyl proton, and a singlet for the sulfonamide protons.
Caption: A flowchart for troubleshooting common issues in the synthesis.
V. References
BenchChem. (2025). Technical Support Center: Sulfonylation Reactions. Retrieved from BenchChem website.
BenchChem. (2025). Exploration of One-Pot, Tandem Sulfamoylation and Aza-Michael Cyclization Reactions for the Syntheses of Oxathiazinane Dioxide Heterocycles. Retrieved from BenchChem website.
European Patent Office. (n.d.). Industrially applicable process for the sulfamoylation of alcohols and phenols (EP1456224B1).
BenchChem. (2025). Optimizing reaction conditions for sulfonylation. Retrieved from BenchChem website.
ResearchGate. (2025). Efficient General Method for Sulfamoylation of a Hydroxyl Group. Retrieved from ResearchGate.
RSC.org. (n.d.). Synthesis and Biological Evaluation of Sulfamoyl Benzamide Derivatives as Selective Inhibitors for h-NTPDases. Retrieved from RSC.org.
BenchChem. (2025). Assessing the Regioselectivity of Sulfamoylating Agents: A Comparative Guide. Retrieved from BenchChem website.
ACS Publications. (2022). Development of Sulfamoylated 4-(1-Phenyl-1H-1,2,3-triazol-4-yl)phenol Derivatives as Potent Steroid Sulfatase Inhibitors for Efficient Treatment of Breast Cancer. Retrieved from ACS Publications.
European Patent Office. (2020). Purification of aromatic carboxylic acids (EP 3089957 B1).
LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from Chempedia.
ACS Publications. (2022). Development of Sulfamoylated 4-(1-Phenyl-1H-1,2,3-triazol-4-yl)phenol Derivatives as Potent Steroid Sulfatase Inhibitors for Efficient Treatment of Breast Cancer. Retrieved from ACS Publications.
White, J. F. (1997). Process for the purification of aromatic polycarboxylic acids.
European Patent Office. (2021). Improved process for the purification of sulfonic acids (EP 3763700 A1).
Google Patents. (n.d.). Process for the purification of aromatic carboxylic acids (US6833472B2).
PubMed. (2004). FT-IR and NMR spectroscopic studies of salicylic acid derivatives. II. Comparison of 2-hydroxy- and 2,4- and 2,5-dihydroxy derivatives. Retrieved from PubMed.
Mahdi, O. (n.d.). Preparation of Salicylic Acid.
PubMed. (2005). Regioselective and diastereoselective amination with use of chlorosulfonyl isocyanate: a short and efficient synthesis of (-)-cytoxazone. Retrieved from PubMed.
University of Rochester. (2026). Troubleshooting: About. Retrieved from Department of Chemistry website.
MDPI. (2025). Four Polymorphs of the Bioactive Diuretic Drug 4-Chloro-5-chlorosulfonyl Salicylic Acid. Retrieved from MDPI.
Müller, C. E., & Baqi, Y. (2007). Catalyst-free microwave-assisted amination of 2-chloro-5-nitrobenzoic acid.
Chemistry LibreTexts. (2023). Common Troubleshooting Tips. Retrieved from Chemistry LibreTexts.
Google Patents. (n.d.). Reaction of chlorosulfonic acid with alkoxylated alkyl phenols (US3313838A).
DergiPark. (2018). Infrared and NMR Spectral Analyses and Computational Studies of 2-amino-3-methylbenzoic Acid. Retrieved from DergiPark.
JOCPR. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Retrieved from JOCPR.
NOAA - CAMEO Chemicals. (n.d.). CHLOROSULFONIC ACID. Retrieved from NOAA.
Sigma-Aldrich. (n.d.). C–H Amination. Retrieved from Sigma-Aldrich.
Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from Chemistry LibreTexts.
Wikipedia. (n.d.). Chlorosulfuric acid. Retrieved from Wikipedia.
Doc Brown's Advanced Organic Chemistry Revision Notes. (2025). infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram. Retrieved from Doc Brown's website.
SpectraBase. (n.d.). 2-Hydroxy-3-methyl-benzoic acid - Optional[13C NMR] - Chemical Shifts. Retrieved from SpectraBase.
Technical Support Center: Minimizing Degradation of 3-Sulfamoylsalicylic Acid in Solution
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with erratic assay performance when working with 3-sulfamoylsalicylic acid (3-SSA).
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with erratic assay performance when working with 3-sulfamoylsalicylic acid (3-SSA). The reality is that 3-SSA is a bifunctional molecule with two distinct structural liabilities: a sulfamoyl group that is highly prone to hydrolysis, and a salicylic acid core that is susceptible to thermal decarboxylation.
This guide is designed to deconstruct these degradation mechanisms, explain the chemical causality behind them, and provide you with self-validating protocols to ensure the absolute integrity of your experimental data.
Part 1: Troubleshooting Guide & FAQs
Q1: Why does my 3-sulfamoylsalicylic acid stock solution degrade rapidly in aqueous buffers, and what are the primary degradation products?
The instability of 3-SSA in solution is driven by two independent chemical pathways that are triggered by your solvent environment:
Sulfamoyl Hydrolysis: The sulfonamide (-SO2NH2) group is highly susceptible to nucleophilic attack by water. This cleavage results in the formation of a sulfonic acid derivative (3-sulfosalicylic acid) and the release of ammonia. This hydrolytic degradation is a major pathway that occurs aggressively under both strongly acidic and alkaline conditions[1].
Thermal Decarboxylation: The salicylic acid moiety can undergo decarboxylation (the loss of CO2) to form 2-sulfamoylphenol. This reaction is primarily driven by elevated temperatures and involves the preliminary ionization of the carboxyl group[2].
Chemical degradation pathways of 3-sulfamoylsalicylic acid in aqueous solutions.
Q2: How do pH and temperature quantitatively affect the degradation rate?
The Causality: Alkaline conditions deprotonate the sulfonamide, which can sometimes provide minor stabilization against certain nucleophiles, but the high concentration of hydroxide ions ultimately drives the cleavage of the amide bond[3]. Conversely, acidic conditions protonate the leaving group, facilitating rapid acid-catalyzed hydrolysis[1]. Decarboxylation is strictly temperature-dependent and is accelerated when the ortho-hydroxyl and carboxyl groups reach specific ionization states[2][4].
Q3: What is the optimal formulation strategy to maximize solution stability for in vitro assays?
The Causality: Water activity is the absolute prerequisite for hydrolysis. By preparing your primary stock solutions in an aprotic organic solvent (e.g., 100% Acetonitrile or DMSO), you eliminate the hydrolytic vector entirely. The stock will remain stable indefinitely at -20°C. When diluting into aqueous working buffers, keeping the final pH strictly between 5.5 and 6.5 minimizes both acid and base catalysis.
To confidently use 3-SSA in your specific assay buffers, you must validate its stability. Do not just assume stability based on literature; prove it using this self-validating workflow.
Step 1: Aprotic Stock Preparation
Action: Dissolve 3-SSA powder in 100% LC-MS grade Acetonitrile to create a 10 mM stock.
Causality: Using an aprotic solvent prevents baseline hydrolysis during storage.
Self-Validation: Immediately inject a 1:1000 dilution of this stock into the LC-MS as your Time-Zero (t=0) Control . This proves the API was intact before the experiment began.
Step 2: Stress Aliquoting
Action: Spike the stock into three separate stress conditions: 0.1 M HCl (Acidic), 0.1 M NaOH (Alkaline), and PBS at 80°C (Thermal). Incubate for 24 hours.
Causality: This isolates the hydrolytic and decarboxylation pathways, allowing you to identify the specific retention times and m/z transitions of the degradants.
Step 3: Immediate Quenching (Critical Step)
Action: After 24 hours, immediately neutralize the acidic/alkaline samples to pH 7.0 and plunge all vials into an ice bath (4°C).
Causality: If you do not quench the reaction, the molecule will continue to degrade while sitting in the room-temperature LC-MS autosampler queue. This introduces a time-dependent variable that invalidates your comparative data.
Step 4: LC-MS/MS Analysis
Action: Run the quenched samples alongside a Vehicle Control (buffer without 3-SSA) to rule out buffer-related matrix interference. Quantify the ratio of the intact parent mass to the degradant masses.
Self-validating experimental workflow for stability-indicating assays.
Part 3: References
Synthesis and Reactivity of Sulfamoyl Azides and 1-Sulfamoyl-1,2,3-triazoles. Organic Letters - ACS Publications. URL: [Link]
Structural Basis of Salicylic Acid Decarboxylase Reveals a Unique Substrate Recognition Mode and Access Channel. ACS Publications. URL:[Link]
Mechanism of decarboxylation of substituted salicylic acids. I. Kinetics in quinoline solution. Canadian Journal of Chemistry. URL:[Link]
Technical Support Center: Resolving Solubility Issues of 2-Hydroxy-3-sulfamoylbenzoic Acid
Welcome to the Technical Support Center for Formulation and Assay Development. As a Senior Application Scientist, I frequently encounter researchers struggling with the poor aqueous solubility of sulfamoylbenzoic acid de...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Formulation and Assay Development. As a Senior Application Scientist, I frequently encounter researchers struggling with the poor aqueous solubility of sulfamoylbenzoic acid derivatives. 2-Hydroxy-3-sulfamoylbenzoic acid—a structurally related analog to loop diuretics like furosemide and bumetanide—exhibits classic Biopharmaceutics Classification System (BCS) Class IV characteristics: low solubility and low permeability[1].
The poor water solubility is mechanistically driven by its hydrophobic aromatic backbone and a strong crystalline lattice that is tightly stabilized by intermolecular hydrogen bonding between the carboxylic acid, phenolic hydroxyl, and sulfamoyl groups. This guide provides self-validating protocols and mechanistic troubleshooting to overcome these physicochemical barriers for both in vitro and in vivo applications.
Q1: I prepared a solution of 2-Hydroxy-3-sulfamoylbenzoic acid in deionized water, but it immediately precipitated. Why does this happen, and how do I fix it?Causality & Solution: The intrinsic solubility of the un-ionized form of sulfamoylbenzoic acid derivatives in pure water is extremely low (often < 0.5 mg/mL)[2][3]. Deionized water typically has a slightly acidic pH (~5.5–6.0) due to dissolved CO₂. 2-Hydroxy-3-sulfamoylbenzoic acid contains a carboxylic acid group (pKa ~2.5–3.5). To drive dissolution, you must exploit its ionizable nature.
Actionable Step: Adjust the pH of your aqueous medium to at least 7.4 using a buffered system (e.g., PBS or HEPES). At pH > 7.0, the carboxylic acid group is fully deprotonated (ionized), which disrupts the crystal lattice and significantly increases thermodynamic solubility via ion-dipole interactions with water[1].
Q2: Even in a pH 7.4 buffer, I observe high variability in my cell-based assays, suggesting micro-precipitation. How do I ensure a stable stock?Causality & Solution: While ionization helps, high concentrations in assay media can still exceed the compound's saturation limit, leading to nucleation and micro-precipitation. This causes erratic assay readouts and false negatives.
Actionable Step: Utilize a cosolvent system. Prepare a highly concentrated stock in a water-miscible organic solvent, such as Dimethyl Sulfoxide (DMSO) or Polyethylene Glycol (PEG 400). When spiking this stock into your final aqueous assay medium, keep the final organic solvent concentration below 0.5% (v/v) to prevent solvent-induced cytotoxicity[1].
Q3: I am moving to in vivo pharmacokinetic studies and cannot use high concentrations of DMSO. What is the most authoritative method to enhance oral bioavailability?Causality & Solution: For in vivo dosing, supramolecular complexation using cyclodextrins is the gold standard for sulfamoylbenzoic acid derivatives[4]. Specifically, 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic internal cavity that encapsulates the lipophilic aromatic ring of the drug, while its hydrophilic exterior ensures high aqueous solubility[5]. This 1:1 molar inclusion complex can increase aqueous solubility by over 10-fold without altering the drug's intrinsic pharmacological properties[5][6].
Section 2: Quantitative Data Presentation
To facilitate experimental planning, the following table summarizes the physicochemical properties and expected solubility profiles based on empirical data from structurally analogous sulfamoylbenzoic acids[2][5][7].
Complete disruption of intermolecular hydrogen bonds.
HP-β-CD Complex (Aqueous)
> 15 mg/mL
Hydrophobic encapsulation reduces water cavity formation energy.
Section 3: Experimental Protocols
Protocol A: Preparation of a 50 mM In Vitro Stock Solution
Self-Validating System: If the solution turns cloudy upon dilution into the final assay medium, the final concentration has exceeded the thermodynamic solubility limit of the buffer. This immediately indicates the need for a higher volume of assay buffer or the transition to Protocol B.
Weighing: Accurately weigh 10.86 mg of 2-Hydroxy-3-sulfamoylbenzoic acid powder.
Primary Dissolution: Add 1.0 mL of anhydrous, cell-culture grade DMSO.
Agitation: Vortex vigorously for 60 seconds. Sonicate in a water bath at room temperature for 5 minutes until the solution is completely optically clear.
Dilution (Assay Prep): Slowly add the DMSO stock dropwise to your pre-warmed (37°C) assay buffer (pH 7.4) while maintaining continuous vortexing to prevent localized supersaturation and precipitation. Ensure final DMSO ≤ 0.5%.
Protocol B: Preparation of an HP-β-CD Inclusion Complex (Kneading Method)
Self-Validating System: Successful complexation is visually confirmed during the final reconstitution phase; the resulting dried powder must dissolve rapidly and completely in deionized water without localized cloudiness. If opacity persists, the kneading time was insufficient to achieve full thermodynamic inclusion.
Molar Ratio Calculation: Weigh 2-Hydroxy-3-sulfamoylbenzoic acid and HP-β-CD in a strict 1:1 molar ratio.
Wetting: Place the HP-β-CD in a glass mortar. Add a minimal amount of a 50% (v/v) ethanol/water solution to form a homogenous paste[8].
Incorporation: Gradually add the drug powder to the paste while continuously triturating (grinding).
Kneading: Knead the mixture manually for 45–60 minutes. The mechanical energy facilitates the inclusion of the drug's hydrophobic ring into the cyclodextrin cavity[4].
Drying & Sizing: Dry the resulting paste in a vacuum oven at 45°C until a constant weight is achieved. Pass the dried solid through a 60-mesh sieve to ensure uniform particle size.
Section 4: System Workflows and Mechanistic Pathways
Workflow for troubleshooting 2-Hydroxy-3-sulfamoylbenzoic acid precipitation.
Mechanistic pathway of supramolecular inclusion complexation to enhance aqueous solubility.
References
Title: Technical Support Center: Overcoming Low Solubility of Sulfamoylbenzoic Acid Derivatives
Source: Benchchem
URL:1
Title: Improvement of dissolution properties of furosemide by complexation with beta-cyclodextrin
Source: PubMed / NIH
URL:6
Title: Comparative evaluation of various solubility enhancement strategies for furosemide
Source: WHO.int
URL:7
Title: Improvement of Dissolution Properties of Furosemide by Complexation with β-Cyclodextrin
Source: Taylor & Francis
URL:8
Title: Preparation and characterization of the inclusion complex of furosemide with hydroxypropyl-beta-cyclodextrin
Source: PubMed / NIH
URL:5
Title: Technical Support Center: Overcoming Low Solubility of Sulfamoylbenzoic Acid Derivatives
Source: Benchchem
URL:4
Title: Hydroxyapatite Nanorods Based Drug Delivery Systems for Bumetanide and Meloxicam, Poorly Water Soluble Active Principles
Source: Semantic Scholar
URL:3
Technical Support Center: Sulfonamide Synthesis & Byproduct Troubleshooting
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who are struggling with poor yields, complex purification profiles, and degraded starting materials during...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who are struggling with poor yields, complex purification profiles, and degraded starting materials during sulfonamide synthesis. While the coupling of an amine with a sulfonyl chloride appears straightforward on paper, the reaction environment is highly susceptible to competing mechanistic pathways.
This guide is designed to move beyond basic recipes. We will dissect the causality behind your experimental choices, providing you with self-validating protocols and mechanistic insights to eliminate byproduct formation—specifically bis-sulfonamides and sulfonic acids.
Mechanistic Workflow & Byproduct Pathways
Before troubleshooting, we must visualize the competing pathways in the reaction vessel. The diagram below illustrates how base selection and environmental controls dictate the fate of your starting materials.
Mechanistic branching in sulfonamide synthesis highlighting pathways to products and byproducts.
Troubleshooting FAQs
Q: Why am I getting significant bis-sulfonamide formation when reacting primary amines?A: This is a classic over-sulfonylation issue driven by base selection and stoichiometry. When a primary amine reacts, it forms the desired mono-sulfonamide. However, the remaining N-H proton on this product is highly acidic due to the strong electron-withdrawing nature of the newly attached sulfonyl group. If you use a strong organic base like Triethylamine (TEA) alongside even a slight excess of sulfonyl chloride, the base will deprotonate the mono-sulfonamide. This renders the nitrogen nucleophilic again, leading to a second electrophilic attack and the formation of a bis-sulfonamide ()[1].
The Fix: Switch to a weaker base (e.g., pyridine or aqueous Na₂CO₃) that cannot easily deprotonate the mono-sulfonamide, and strictly limit the sulfonyl chloride to 1.0 - 1.05 equivalents.
Q: My sulfonyl chloride is hydrolyzing into sulfonic acid before it reacts. How do I prevent this?A: Sulfonyl chlorides are potent electrophiles. In the presence of water and a base (especially at room temperature or above), hydroxide ions competitively attack the sulfur center, leading to irreversible hydrolysis into sulfonic acid ()[2].
The Fix: Temperature control is your primary defense. Always perform the addition at 0 °C. If using aqueous Schotten-Baumann conditions, the order of addition is critical: dissolve the amine and base first, then add the sulfonyl chloride dropwise. Alternatively, recent literature demonstrates that Deep Eutectic Solvents (DES), such as Choline Chloride/Glycerol, can stabilize the sulfonyl chloride intermediate and suppress hydrolysis even under aerobic, room-temperature conditions ()[3].
Q: Can I avoid halogenated solvents like DCM entirely without sacrificing yield?A: Absolutely. While the traditional anhydrous method relies heavily on DCM and pyridine, you can utilize a modified Schotten-Baumann biphasic system (Water/Ethyl Acetate or simply Water) with Na₂CO₃ ()[4]. This not only greens the process but often simplifies purification, as any unreacted sulfonic acid byproducts remain trapped in the aqueous layer during workup.
Quantitative Reaction Profiling
To aid in your experimental design, the following table summarizes how different condition matrices influence the byproduct profile based on established literature data.
Solvent System
Base Choice
Temp (°C)
Typical Mono-Sulfonamide Yield
Bis-Sulfonamide Risk
Hydrolysis Risk
DCM (Anhydrous)
Triethylamine (TEA)
25
Moderate (60-70%)
High
Low
DCM (Anhydrous)
Pyridine
0 to 25
High (85-95%)
Low
Low
Water (Aqueous)
Na₂CO₃
0 to 25
High (80-95%)
Low
Moderate
ChCl/Glycerol (DES)
None / Mild
25
Excellent (90-97%)
Low
Low
Validated Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Built-in analytical checkpoints will confirm whether the reaction is proceeding correctly before you reach the final isolation step.
Ideal for standard primary and secondary amines. Minimizes bis-sulfonamide formation and avoids toxic halogenated solvents.
Rationale: Utilizing water as a solvent with Na₂CO₃ acts as an efficient HCl scavenger while keeping the pH mild enough to prevent mono-sulfonamide deprotonation.
Step-by-Step Methodology:
Preparation: In a round-bottom flask, dissolve the amine (10 mmol) and Na₂CO₃ (12 mmol, 1.2 eq) in 50 mL of deionized water.
Cooling: Submerge the flask in an ice-water bath and allow the internal temperature to reach 0 °C. Causality: Lowering the temperature suppresses the competing hydrolysis of the sulfonyl chloride.
Addition: Dissolve the sulfonyl chloride (10.5 mmol, 1.05 eq) in a minimal amount of a water-miscible solvent (e.g., THF) or add it neat, dropwise over 15-20 minutes.
Validation Checkpoint 1 (pH Monitoring): Check the pH of the solution 10 minutes after addition. It should remain mildly basic (pH 8-9). If it drops below 7, the HCl byproduct is not being neutralized, which will stall the reaction. Add small portions of Na₂CO₃ if necessary.
Reaction: Remove the ice bath and stir at room temperature for 4–6 hours.
Validation Checkpoint 2 (TLC): Spot the reaction mixture against the starting amine (Eluent: Hexane/EtOAc). The mono-sulfonamide will appear as a distinct, lower-polarity spot. If a third, even higher
Rf
spot appears, bis-sulfonamide is forming (indicating an excess of sulfonyl chloride).
Workup: Cool the mixture back to 0 °C and acidify dropwise with 10% HCl until pH ~2. The target sulfonamide will precipitate. Filter, wash with cold water, and dry.
Ideal for highly electrophilic sulfonyl chlorides prone to rapid hydrolysis.
Rationale: Pyridine acts as both the base and a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate while avoiding the over-deprotonation seen with stronger bases like TEA.
Step-by-Step Methodology:
Preparation: Dissolve the amine (10 mmol) in 30 mL of anhydrous Dichloromethane (DCM) under an inert nitrogen atmosphere.
Base Addition: Add Pyridine (12 mmol, 1.2 eq) to the solution.
Cooling: Cool the mixture to 0 °C using an ice bath.
Addition: Slowly add the sulfonyl chloride (10 mmol, 1.0 eq) portion-wise. Causality: Strict 1:1 stoichiometry is enforced here to absolutely prevent bis-sulfonamide formation.
Reaction: Stir at 0 °C for 30 minutes, then allow it to warm to room temperature for 2-4 hours.
Validation Checkpoint (TLC): Monitor the disappearance of the sulfonyl chloride spot (visualized by UV). Do not quench until the starting material is fully consumed.
Workup: Quench the reaction with 1M HCl (20 mL) to protonate and extract the excess pyridine into the aqueous layer. Extract the organic layer, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.
References
White, T. D., Berglund, K. D., Groh, J. M., Johnson, M. D., Miller, R. D., & Yates, M. H. (2016). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development (ACS Publications). URL:[Link]
Almarhoon, Z., Soliman, S. M., Ghabbour, H. A., & El-Faham, A. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. Crystals (MDPI). URL:[Link]
Simone, M., Pulpito, M., Perna, F. M., Capriati, V., & Vitale, P. (2024). Switchable Deep Eutectic Solvents for Sustainable Sulfonamide Synthesis. Chemistry - A European Journal (Wiley). URL:[Link]
A Senior Application Scientist's Guide to Reference Standards for Furosemide Related Compound A
An Objective Comparison for Method Validation and Quality Control In the rigorous landscape of pharmaceutical analysis, the quality and reliability of reference standards are paramount. They are the bedrock upon which th...
Author: BenchChem Technical Support Team. Date: March 2026
An Objective Comparison for Method Validation and Quality Control
In the rigorous landscape of pharmaceutical analysis, the quality and reliability of reference standards are paramount. They are the bedrock upon which the accuracy of analytical data rests, directly impacting drug safety and efficacy. This guide provides an in-depth comparison of reference standards for Furosemide Related Compound A, a critical impurity in the widely-used diuretic, Furosemide. We will delve into the nuances of pharmacopeial versus commercial certified reference materials (CRMs), supported by a detailed experimental protocol and comparative data to guide researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.
The Critical Role of Furosemide Related Compound A
Furosemide is a potent loop diuretic used to treat edema and hypertension.[1][2] During its synthesis or upon degradation, several related substances can emerge as impurities. Regulatory bodies like the United States Pharmacopeia (USP) and European Pharmacopoeia (EP) mandate strict control over these impurities.
Furosemide Related Compound A , chemically known as 2-Chloro-4-(furan-2-ylmethylamino)-5-sulfamoylbenzoic acid (CAS No: 4818-59-1), is a specified impurity in both USP and EP monographs.[1][3][4][5][6] Its control is essential for ensuring the safety and purity of the final Furosemide drug product. Accurate quantification of this impurity relies entirely on the quality of the reference standard used in the analysis.
The Pharmacopeial Gold Standard: USP and EP Reference Standards
Primary reference standards from pharmacopeias like the USP and EP are considered the "gold standard."[7][8] They are established through exhaustive analytical testing and collaborative multi-laboratory studies, ensuring the highest level of authenticity and purity.[9][10]
USP Furosemide Related Compound A RS: This is the official primary standard designated by the United States Pharmacopeia for use in the tests and assays specified in the Furosemide monograph.[3][11][12] Its use is a direct route to compendial compliance and is recognized by the FDA.[10]
Furosemide Impurity A CRS (EP): The European Pharmacopoeia provides its own Certified Reference Substance (CRS), which is equivalent to the USP's Related Compound A.[5][13][14] It serves the same purpose for analyses conducted according to the EP monograph.
The primary advantage of using a pharmacopeial standard is the inherent trustworthiness and regulatory acceptance.[7][10] These standards are integral to the official compendial method, and their use eliminates the need to independently validate the standard itself, streamlining the path to regulatory approval.[10]
The Alternative: Commercial Certified Reference Materials (CRMs)
Beyond the pharmacopeias, several reputable manufacturers produce Furosemide Related Compound A as a Certified Reference Material (CRM), often designated as a "Pharmaceutical Secondary Standard."[15]
What is a Secondary Standard?
A secondary standard is a reference material whose property values (e.g., purity, concentration) are assigned by comparison to a primary reference standard.[9][10] High-quality commercial CRMs provide traceability to the primary USP or EP standards.
Key Considerations for Commercial CRMs:
Traceability: The Certificate of Analysis (CoA) must explicitly state traceability to the relevant pharmacopeial standard (e.g., "traceable to USP Furosemide Related Compound A RS").
Certification: Look for materials produced and certified under ISO 17034 and ISO/IEC 17025, which ensures the competence of the manufacturer and the reliability of the certified values.
Comprehensive CoA: The certificate should provide a detailed purity value with an associated uncertainty, along with characterization data (e.g., NMR, Mass Spec, HPLC).
While secondary standards can be a cost-effective alternative, their use requires the end-user to bear the responsibility of verifying their suitability for the intended application, which may involve additional validation work.[10]
Experimental Comparison: HPLC Analysis of Furosemide Impurities
To illustrate the practical application and performance of these standards, we will follow the analytical procedure outlined in the USP monograph for Furosemide organic impurities.[11][16][17] This method is designed to separate Furosemide from its related compounds, including Compound A.
Experimental Workflow
The following diagram outlines the logical flow of the comparative analysis.
Caption: Workflow for comparing reference standards in Furosemide impurity analysis.
Detailed HPLC Protocol (Based on USP Monograph)
Causality behind Method Choices: The USP method employs a dual-wavelength detection strategy. This is because different impurities have different chromophores and absorbances. Furosemide Related Compound B is monitored at 254 nm, while Furosemide Related Compound A is monitored at 272 nm to ensure optimal sensitivity and accurate quantification for each.[11][16] The use of a specific L1 column packing (C18) provides the necessary reversed-phase retention and selectivity to resolve the main Furosemide peak from its closely eluting impurities.[16]
Step-by-Step Methodology:
Mobile Phase Preparation: Prepare a filtered and degassed mixture of Tetrahydrofuran, glacial acetic acid, and water (30:1:70).
Diluent Preparation: Mix acetonitrile and water (50:50) to create Solution A. Add 22 mL of glacial acetic acid to a 1000 mL flask and dilute to volume with Solution A.
System Suitability Solution: In Diluent, dissolve USP Furosemide RS and USP Furosemide Related Compound A RS to obtain concentrations of about 20 µg/mL and 12 µg/mL, respectively.
Standard Solution (USP): In Diluent, dissolve USP Furosemide Related Compound A RS to a final concentration of 5.0 µg/mL.
Standard Solution (Commercial CRM): As a comparator, accurately weigh and dissolve the Commercial CRM in Diluent to achieve the same target concentration of 5.0 µg/mL.
Test Solution: Accurately weigh and dissolve Furosemide API in Diluent to a final concentration of 1.0 mg/mL.
Chromatographic System:
Instrument: HPLC equipped with a UV detector capable of simultaneous detection at 254 nm and 272 nm.
Inject the System Suitability Solution. The resolution between the furosemide and furosemide related compound A peaks must be not less than 2.5.[11][16]
Separately inject equal volumes of the USP Standard Solution, the Commercial CRM Standard Solution, and the Test Solution.
Record the chromatograms for a run time of not less than 2.5 times the retention time of the main furosemide peak.[16]
Measure the peak area response for Furosemide Related Compound A at 272 nm.
Data Presentation and Comparative Analysis
The quality of a reference standard is defined by its certified purity and the low uncertainty associated with that value. A self-validating protocol would involve comparing the chromatographic performance and the quantitative results obtained from the primary USP standard and the secondary commercial standard.
Table 1: Comparison of Reference Standard Specifications
Parameter
USP Reference Standard
Commercial Secondary CRM (Typical)
Justification & Impact on Results
Type
Primary Pharmacopeial Standard
Secondary Standard, Traceable to USP
Primary standards are the ultimate benchmark; secondary standards rely on this traceability.[9]
Purity Assignment
Assigned via collaborative testing. Often provided without an explicit uncertainty value on the label, but is considered authoritative.
Certified value with stated uncertainty (e.g., 99.8% ± 0.5%).
The uncertainty value is critical for calculating the total error budget in a quantitative analysis.
Certificate of Analysis
Product Information Sheet with lot-specific data and intended use.
Detailed CoA with characterization data, traceability statement, and certified purity/uncertainty.
A comprehensive CoA from a commercial supplier provides transparency and confidence in the material's quality.
Regulatory Status
Legally recognized as the official standard for compendial testing.[10]
Requires user verification and validation to demonstrate suitability for its intended use.
Using the USP standard simplifies regulatory submissions. Using an alternative requires justification.
Area Y should be within ±2.0% of Area X, assuming identical concentrations and high purity.
Tailing Factor (Cmpd A Peak)
~1.1
~1.1
~1.1
Typically < 2.0
Calculated Impurity (%) in Test Sample
N/A
Calculation based on Area X
Calculation based on Area Y
Results should be equivalent, within the combined uncertainty of the standards.
Expertise & Trustworthiness: The logic of this comparison is straightforward: if the commercial secondary standard is of high quality and truly traceable, a solution prepared at the exact same concentration as the USP primary standard should yield a nearly identical detector response (peak area) under identical HPLC conditions. Any significant deviation (>2-3%) would warrant an investigation into the certified purity or potential degradation of one of the standards. This cross-verification is a self-validating system for qualifying a secondary standard for routine use.
Conclusion and Recommendations
The choice between a primary pharmacopeial reference standard and a commercial secondary CRM depends on the specific application, regulatory context, and risk tolerance of the laboratory.
For Unquestionable Compliance and Method Validation: The USP Reference Standard is the unequivocal choice. Its use is mandated for definitive compendial testing and provides the most direct path for regulatory acceptance. It serves as the ultimate arbiter in any dispute.
For Routine Quality Control and High-Throughput Screening: A well-characterized Commercial Secondary CRM from a reputable, accredited supplier can be a practical and cost-effective option. However, it is imperative to perform an initial qualification experiment, as described above, to verify its performance against the primary USP standard before adopting it for routine analysis.
Ultimately, the integrity of any impurity analysis is directly linked to the integrity of the reference standard used. By understanding the differences and implementing a robust verification protocol, researchers can ensure their data is accurate, reliable, and defensible.
References
Veeprho. (n.d.). Furosemide Related Compound A (1287020) | CAS 4818-59-1. Retrieved from Veeprho website. [Link]
Keawin, S., et al. (2025). Simultaneous Development and Validation of an HPLC Method for the Determination of Furosemide and Its Degraded Compound in Pediatric Extemporaneous Furosemide Oral Solution. Pharmaceuticals. [Link]
ResearchGate. (2025). (PDF) Simultaneous Development and Validation of an HPLC Method for the Determination of Furosemide and Its Degraded Compound in Pediatric Extemporaneous Furosemide Oral Solution. Retrieved from ResearchGate. [Link]
SIELC Technologies. (n.d.). HPLC Method for Analysis of Furosemide on Primesep B Column. Retrieved from SIELC Technologies website. [Link]
uspbpep.com. (n.d.). usp31nf26s1_m34540, USP Monographs: Furosemide. Retrieved from uspbpep.com. [Link]
Trungtamthuoc.com. (2025). Furosemide. Retrieved from Trungtamthuoc.com. [Link]
National Center for Biotechnology Information. (n.d.). Isofurosemide. PubChem Compound Database. Retrieved from [Link]
European Pharmacopoeia. (2010). Furosemide. European Pharmacopoeia 7.0.
Veeprho. (n.d.). Furosemide EP Impurity A | CAS 4818-59-1. Retrieved from Veeprho website. [Link]
Opast Publisher. (2020). Estimation of Furosemide in Pharmaceutical Preparation Samples. Retrieved from Opast Publisher website. [Link]
SLS Ireland. (n.d.). FUROSEMIDE IMPURITY A EUROPEAN. Retrieved from SLS Ireland website. [Link]
International Journal of Pharmaceutical and Biological Sciences. (n.d.). ANALYTICAL DETERMINATION OF FUROSEMIDE. Retrieved from ijpbs.net. [Link]
Semantic Scholar. (2023). Isolation and Characterization of an Unknown Process-Related Impurity in Furosemide and Validation of a New HPLC Method. Retrieved from Semantic Scholar. [Link]
USP-NF. (2022). Furosemide Injection Notice of Intent to Revise. Retrieved from USP-NF website. [Link]
National Center for Biotechnology Information. (2023). Isolation and Characterization of an Unknown Process-Related Impurity in Furosemide and Validation of a New HPLC Method. Molecules. [Link]
Chromachemie. (n.d.). Buy Furosemide Related Compound A Reference Standard, USP-1287020. Retrieved from Chromachemie website. [Link]
Pharmaceutical Technology. (2009). Reference-Standard Material Qualification. Retrieved from Pharmaceutical Technology website. [Link]
Knors Pharma. (2024). Reference Standards for Impurities in Pharmaceuticals. Retrieved from Knors Pharma website. [Link]
Labinsights. (2024). A Comprehensive Guide to Impurity Reference Standards and Comparison Standards. Retrieved from Labinsights website. [Link]
European Pharmaceutical Review. (n.d.). Pharmaceutical quality control: the reference standards labyrinth. Retrieved from European Pharmaceutical Review website. [Link]
A Comparative Guide to the Validation of Analytical Methods for 2-Hydroxy-3-sulfamoylbenzoic Acid
A Senior Application Scientist's Field-Proven Insights into Method Selection and Performance Verification In the landscape of pharmaceutical development, the rigorous and robust quantification of active pharmaceutical in...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Field-Proven Insights into Method Selection and Performance Verification
In the landscape of pharmaceutical development, the rigorous and robust quantification of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of ensuring product quality, safety, and efficacy. This guide provides an in-depth comparison of analytical methodologies for the validation of 2-Hydroxy-3-sulfamoylbenzoic acid, a key chemical entity. As researchers, scientists, and drug development professionals, the choice of an analytical method is not merely a procedural step but a critical decision that impacts the integrity of all subsequent data.
This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, offering a self-validating system of logic for each described method. All technical assertions are grounded in authoritative guidelines from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA), providing a framework for regulatory compliance and scientific excellence.[1][2][3][4][5][6][7][8][9][10]
The Criticality of Method Validation
Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for the intended analytical applications.[2] It is a mandatory requirement in the pharmaceutical industry to ensure that the chosen method is reliable, reproducible, and fit for its purpose, be it for routine quality control, stability testing, or in-process controls.[4] The core parameters of any analytical method validation, as stipulated by the ICH, include specificity, linearity, accuracy, precision, and robustness.[2][11]
For the quantification of 2-Hydroxy-3-sulfamoylbenzoic acid, a substituted benzoic acid derivative, RP-HPLC with UV-Vis detection stands out as a robust, reliable, and widely accessible primary method. The inherent aromaticity and the presence of chromophoric groups in the molecule lend themselves to sensitive UV detection.[12][13][14] A C18 column is a suitable stationary phase, offering a good balance of hydrophobic interactions for retaining the analyte.[15]
Experimental Protocol: RP-HPLC-UV
1. Instrumentation and Reagents:
HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[15]
Reagents: HPLC grade acetonitrile, phosphoric acid, and water. A certified reference standard of 2-Hydroxy-3-sulfamoylbenzoic acid is required.[15]
2. Preparation of Solutions:
Mobile Phase: A mixture of acetonitrile and 0.1% phosphoric acid in water (e.g., 30:70 v/v). The mobile phase should be filtered through a 0.45 µm membrane filter and degassed.[15] The acidic mobile phase ensures the carboxylic acid and sulfonamide groups are in a consistent protonation state, leading to reproducible retention times.[16]
Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 2-Hydroxy-3-sulfamoylbenzoic acid reference standard and dissolve it in 100 mL of the mobile phase.[15]
Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 1-100 µg/mL).
Sample Preparation: Accurately weigh the sample containing 2-Hydroxy-3-sulfamoylbenzoic acid and dissolve it in the mobile phase to achieve a final concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.[15]
Detection Wavelength: Based on the UV spectrum of 2-Hydroxy-3-sulfamoylbenzoic acid, a wavelength of approximately 230 nm is expected to provide good sensitivity.[13][14]
Caption: Workflow for the validation of the RP-HPLC-UV method.
Validation Data for RP-HPLC-UV Method
The following tables present hypothetical but realistic data from the validation of the RP-HPLC-UV method for 2-Hydroxy-3-sulfamoylbenzoic acid, with acceptance criteria based on ICH guidelines.[8]
Table 1: Linearity Data
Concentration (µg/mL)
Peak Area (mAU*s)
1.0
15,234
5.0
76,170
10.0
151,980
25.0
380,550
50.0
759,900
100.0
1,523,500
Correlation Coefficient (r²)
0.9998
Acceptance Criterion
r² ≥ 0.999
Table 2: Accuracy and Precision Data
Spiked Concentration (µg/mL)
Measured Concentration (µg/mL, n=6)
Recovery (%)
Precision (%RSD)
5.0 (Low QC)
4.95
99.0
1.2
50.0 (Medium QC)
50.4
100.8
0.8
90.0 (High QC)
89.5
99.4
0.9
Acceptance Criteria
98.0 - 102.0%
≤ 2.0%
Alternative Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
For applications requiring higher sensitivity and selectivity, such as the analysis of low-level impurities or quantification in complex biological matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a powerful alternative.[17][18][19][20] The specificity of MS/MS detection, based on the mass-to-charge ratio of the parent ion and its fragments, significantly reduces the likelihood of interference from other components.[19]
Principles of LC-MS/MS for 2-Hydroxy-3-sulfamoylbenzoic Acid
In an LC-MS/MS system, the analyte is first separated by HPLC and then introduced into the mass spectrometer. The molecule is ionized, typically using electrospray ionization (ESI), and the precursor ion corresponding to 2-Hydroxy-3-sulfamoylbenzoic acid is selected. This precursor ion is then fragmented, and specific product ions are monitored for quantification. This multiple reaction monitoring (MRM) provides exceptional selectivity and sensitivity.[17][18]
Comparison of Analytical Methods
Table 3: Comparison of RP-HPLC-UV and LC-MS/MS
Parameter
RP-HPLC-UV
LC-MS/MS
Principle
Chromatographic separation followed by UV-Vis absorbance detection.
Chromatographic separation followed by mass-based detection of precursor and product ions.
Specificity
Good, but susceptible to interference from compounds with similar retention times and UV spectra.
Excellent, highly specific due to MRM transitions.[19]
Sensitivity (LOD/LOQ)
Typically in the low µg/mL to high ng/mL range.
Typically in the low ng/mL to pg/mL range.[17][18][20]
Linear Range
Generally 2-3 orders of magnitude.
Can be 4-5 orders of magnitude or more.
Cost & Complexity
Lower cost, less complex instrumentation and operation.
Higher initial investment and operational complexity.
Robustness
Generally very robust for routine QC applications.
Can be more susceptible to matrix effects and instrumental drift.
Typical Applications
Assay, purity, and content uniformity of drug substance and product.
Impurity profiling, bioanalysis, and trace-level quantification.
Decision-Making for Method Selection
The choice between RP-HPLC-UV and LC-MS/MS is driven by the specific requirements of the analysis. The following diagram illustrates a simplified decision-making process.
Caption: Decision tree for selecting an analytical method.
Conclusion
The validation of analytical methods for 2-Hydroxy-3-sulfamoylbenzoic acid is a critical undertaking that requires a thorough understanding of both the analyte's properties and the intended application of the method. RP-HPLC with UV detection offers a reliable, robust, and cost-effective solution for routine quality control applications. In contrast, LC-MS/MS provides superior sensitivity and specificity, making it the method of choice for trace-level analysis and quantification in complex matrices.
The successful implementation of any analytical method hinges on a comprehensive validation process that adheres to international regulatory guidelines. By carefully considering the validation parameters and selecting the appropriate methodology, researchers and drug development professionals can ensure the generation of high-quality, reliable data, thereby safeguarding the integrity of the pharmaceutical development process.
References
ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025, July 22). Retrieved from [Link]
Q2(R2) Validation of Analytical Procedures | FDA. (2024, March 6). Retrieved from [Link]
Analytical Method Validation (AMV) in Pharmaceuticals - Pharmaguideline. (n.d.). Retrieved from [Link]
Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024, June 25). Retrieved from [Link]
FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration. (n.d.). Retrieved from [Link]
Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025, July 2). Retrieved from [Link]
Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. (n.d.). Agilent. Retrieved from [Link]
Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. (n.d.). Agilent. Retrieved from [Link]
FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. (n.d.). GMP Training. Retrieved from [Link]
Analytical Procedures and Methods Validation for Drugs and Biologics July 2015 - FDA. (2020, April 21). Retrieved from [Link]
ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2025, October 22). Retrieved from [Link]
Validation of Analytical Procedures Q2(R2) - ICH. (2023, November 30). Retrieved from [Link]
ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. (n.d.). Retrieved from [Link]
Determination of sulfonamides in milk by ID-LC-MS/MS - ACG Publications. (2018, June 15). Retrieved from [Link]
Determination of 4-Sulfonamidophenylhydrazine and Sulfonamide in Diarylpyrazole Derivatives by LC-MS - SciTePress. (n.d.). Retrieved from [Link]
Quantitative LC/MS-MS Determination of Sulfonamides and Some Other Antibiotics in Honey - ResearchGate. (n.d.). Retrieved from [Link]
The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. - European Bioanalysis Forum. (n.d.). Retrieved from [Link]
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - European Medicines Agency. (n.d.). Retrieved from [Link]
ICH Q2(R2) guideline on validation of analytical procedures - Step 5 - EMA. (2023, December 14). Retrieved from [Link]
Navigating EMA Validation Requirements: A Step-by-Step Guide. (2025, August 9). Retrieved from [Link]
Experimental UV spectra of benzoic acid derivatives - ResearchGate. (n.d.). Retrieved from [Link]
UV-Vis Spectrum of Benzoic Acid - SIELC Technologies. (n.d.). Retrieved from [Link]
Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts. (2020, February 10). Retrieved from [Link]
DETERMINATION OF SORBIC ACID, BENZOIC ACID AND DEHYDROACETIC ACID BY STEAM DISTILLATION AND UV SPECTROPHOTOMETRIC METHOD. (n.d.). Retrieved from [Link]
Separation of 2-Amino-3-hydroxy-benzoic acid on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]
Validated HPLC method for identification and quantification of p-hydroxy benzoic acid and agnuside in Vitex negundo and Vitex trifolia | Semantic Scholar. (n.d.). Retrieved from [Link]
HPLC Methods for analysis of Benzoic acid - HELIX Chromatography. (n.d.). Retrieved from [Link]
HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY METHOD FOR THE DETERMINATION OF BENZOIC ACID IN BEVERAGES - UPB. (n.d.). Retrieved from [Link]
An In-Depth Technical Guide: Comparing Synthesis Routes for 3-Sulfamoylsalicylic Acid Production
Introduction 3-Sulfamoylsalicylic acid is a highly specialized intermediate utilized in the development of novel diuretics, targeted anti-inflammatory agents, and specific metal-chelating diagnostics. While its isomer, 5...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
3-Sulfamoylsalicylic acid is a highly specialized intermediate utilized in the development of novel diuretics, targeted anti-inflammatory agents, and specific metal-chelating diagnostics. While its isomer, 5-sulfamoylsalicylic acid, is widely produced as a precursor to drugs like xipamide, synthesizing the 3-substituted isomer presents a profound chemical challenge.
The hydroxyl group on the salicylic acid aromatic ring is a strongly activating, ortho/para-directing group. Because the para-position (C5) is sterically unhindered and electronically favored, classical electrophilic aromatic substitution predominantly yields the 5-isomer[1]. To synthesize the 3-isomer, researchers must override this natural thermodynamic and kinetic preference. This guide objectively compares three distinct synthetic routes, providing the mechanistic causality and self-validating protocols necessary for successful execution.
Quantitative Route Comparison
The following table summarizes the performance metrics of the three primary methodologies for synthesizing 3-sulfamoylsalicylic acid.
Synthesis Route
Regioselectivity (3-Isomer)
Overall Yield
Scalability
Cost & Complexity
A: Direct Chlorosulfonation
Poor (<15%)
<10%
High
Low
B: Meerwein Chlorosulfonation
Absolute (100%)
60–70%
Moderate
Moderate
C: Directed Ortho Metalation
Absolute (100%)
75–85%
Low-Moderate
High
Route A: The Pitfalls of Direct Chlorosulfonation (Kinetic vs. Thermodynamic Control)
Direct chlorosulfonation of salicylic acid using excess chlorosulfonic acid is a classical electrophilic aromatic substitution[1]. The reaction is heavily facilitated by the electron-donating hydroxyl group. However, the sulfonic acid group preferentially attacks the 5-position due to lower steric hindrance and high thermodynamic stability.
Attempts to force substitution at the 3-position via kinetic control (e.g., operating at -20°C) yield only marginal improvements. The result is inevitably a complex mixture of 5-chlorosulfonyl, 3-chlorosulfonyl, and 3,5-bis(chlorosulfonyl) derivatives. Because the isomers possess nearly identical polarities, rigorous and costly chromatographic separation is required, rendering this route unviable for targeted 3-isomer production.
Route B: Meerwein Chlorosulfonation (The Regiospecific Standard)
To completely bypass the directing effects of the hydroxyl group, this route utilizes commercially available 3-aminosalicylic acid . By converting the amine into a diazonium salt, the exact position of the sulfonyl group is pre-determined, ensuring 100% regioselectivity[2].
Mechanistic Causality
Diazotization: The amine is converted to a diazonium salt using sodium nitrite and HCl. Strict temperature control (0–5°C) is critical; elevated temperatures provide the activation energy required for the diazonium salt to expel
N2
and react with water, forming an unwanted phenol byproduct.
Meerwein Reaction: The diazonium salt is decomposed in the presence of sulfur dioxide (
SO2
) and a copper(II) chloride (
CuCl2
) catalyst. The
Cu(II)/Cu(I)
redox cycle facilitates a single-electron transfer (SET), generating an aryl radical. This radical rapidly reacts with
SO2
to form a sulfonyl radical, which is subsequently chlorinated by
CuCl2
[2].
Amidation: The resulting 3-chlorosulfonylsalicylic acid is reacted with ammonia. Using an aprotic solvent like THF prevents the competitive hydrolysis of the sulfonyl chloride back into a sulfonic acid[3].
Workflow of the Meerwein Chlorosulfonation route for 3-sulfamoylsalicylic acid synthesis.
Experimental Protocol & Self-Validation System
Step 1: Suspend 1.0 eq of 3-aminosalicylic acid in 6M HCl. Cool the mixture to 0°C in an ice-salt bath. Dropwise, add a pre-cooled aqueous solution of 1.05 eq
NaNO2
, maintaining the internal temperature below 5°C. Stir for 30 minutes.
Step 2: In a separate flask, prepare a saturated solution of
SO2
gas in glacial acetic acid containing 0.2 eq
CuCl2⋅2H2O
.
Step 3: Slowly pour the cold diazonium solution into the
SO2
/
CuCl2
mixture. Stir at room temperature until nitrogen evolution ceases (approx. 2 hours). Extract with dichloromethane (DCM) and concentrate.
Self-Validation Checkpoint 1: Take a 0.1 mL aliquot of the DCM extract and quench it in 1 mL of anhydrous methanol. TLC analysis (Hexane:EtOAc 7:3) should reveal the formation of the highly non-polar methyl sulfonate ester. If a baseline spot appears, undesired hydrolysis to the sulfonic acid has occurred[3].
Step 4: Dissolve the crude 3-chlorosulfonylsalicylic acid in anhydrous THF. Bubble anhydrous
NH3
gas through the solution at 0°C for 1 hour. Acidify with 1M HCl to precipitate the final 3-sulfamoylsalicylic acid.
Route C: Directed Ortho Metalation (The Precision Organometallic Route)
Pioneered by researchers in advanced organometallic synthesis, Directed Ortho Metalation (DoM) leverages coordinating functional groups to direct lithiation exclusively to the adjacent carbon[4]. By protecting the carboxylic acid and hydroxyl groups as methoxymethyl (MOM) ethers/esters, the oxygen atoms coordinate with the lithium cation, bringing the strong base into precise proximity to the C3 proton.
Mechanistic Causality
Protection: Salicylic acid is protected with MOM-Cl to prevent its highly acidic protons from irreversibly quenching the expensive organolithium reagent.
Lithiation: sec-Butyllithium (
s
-BuLi) and TMEDA (tetramethylethylenediamine) are utilized at -78°C. TMEDA plays a critical role: it breaks up the
s
-BuLi hexamers into reactive monomers, drastically increasing basicity. The MOM oxygens coordinate the lithium, directing deprotonation strictly to the C3 position[4].
Electrophilic Quench: The highly nucleophilic 3-lithio species is trapped with
SO2
gas to form a stable lithium sulfinate. Subsequent oxidation and chlorination using N-chlorosuccinimide (NCS) yields the sulfonyl chloride.
Mechanistic pathway of Directed Ortho Metalation (DoM) for regiospecific synthesis.
Experimental Protocol & Self-Validation System
Step 1: Dissolve 1.0 eq of MOM-protected salicylic acid in anhydrous THF under an argon atmosphere. Add 1.1 eq of TMEDA and cool the flask to -78°C using a dry ice/acetone bath.
Step 2: Dropwise, add 1.1 eq of
s
-BuLi. Stir at -78°C for 1 hour to ensure complete metalation.
Self-Validation Checkpoint 2: Before proceeding, extract a 0.5 mL aliquot via syringe and quench it in
D2O
(Deuterium Oxide). Perform a rapid GC-MS analysis. The mass spectrum should indicate >95% deuterium incorporation at the 3-position (
M+1
peak shift). If lithiation is incomplete, adjust the
s
-BuLi stoichiometry or TMEDA ratio before quenching the main batch.
Step 3: Bubble anhydrous
SO2
gas through the main reaction mixture at -78°C for 30 minutes, then allow it to warm to room temperature.
Step 4: Add 1.1 eq of NCS and stir for 2 hours to generate the sulfonyl chloride.
Step 5: Quench with
NH3
in THF to form the sulfonamide. Finally, reflux the mixture in 3M HCl for 4 hours to cleave the MOM protecting groups, yielding pure 3-sulfamoylsalicylic acid.
References[1] Cremlyn, R.J. "Chlorosulfonic Acid - A Versatile Reagent". epdf.pub. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOihDqcaqigbNt3fL0XTdIONopmusM2XhF6dW6oWfTsmsOqV2r3hbsR9IFbv6yiio-J3JCk5We5_hEbNTLJUM0O9lBvggAlHR2U5L6qt6wyyEcWUBqI9ROChnjIHwzQXllFlo=[3] BenchChem. "Application Note and Protocol: Preparation and Use of 3% Sulfosalicylic Acid for Semi-Quantitative Urine Protein Analysis". benchchem.com. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7Kk8MD4yO8fq25_JZbyE9DZZ7g72y7togmH1PXsbFrNhEJBNtm4nAUJCr2iOPHfANGGy_LwXtmKUA-MFFH2wWNoH7wI6oOqSvjfmwHG-bUtkdOv7BfWPwxHU5otF-JeENpAJRg4adq6q4hhPl2hxk4gB_K2OqQ3KcMOYg2PzQCyWAiGqmDFLqxAPdTPiYwz-4m6eal-XkdMnOwkZ8mGQ7MfS5UfaRl4bTQNyYB1OQSgEJRnssCVhhE7ajLxl-iMwnKd2cFWxESz3gKwMJFp-RO3gStA==[4] Snieckus, V. et al. "Directed ortho-Metalation–Cross-Coupling Strategies. One-Pot Suzuki Reaction to Biaryl and Heterobiaryl Sulfonamides". Organic Letters - ACS Publications. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXA5o-0tuoYDqnvSP6eTzRo5fLVT7dootRKSWhlgqYqriLfaOpvpoNjwRdgYSJrvy8ZhFBu4vwxOqtquM2LBJUd8QWoXZufoOD9XvCT0UPgYUMh0VpPss9ktAEilYTJVvuE4PKOhEtOw==[2] BenchChem. "2-Bromo-5-chloropyridine-3-sulfonamide". benchchem.com. Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFkxqtkYs9Vlzj_5eXf1WVHpT4Gw0iwliWDF8MxR7Et_gQYq23hqVzuA8ILu_ZtdDKgV-xEZCNPpl8gms8KDJufhntl5vG-DR7cK5JOfg_ISPt4xVudK3WvL7VpeOvAZ7gNI2RLbw==
High-Field vs. Benchtop NMR for the Structural Elucidation of 2-Hydroxy-3-sulfamoylbenzoic Acid: A Comparative Guide
As pharmaceutical pipelines increasingly demand rapid, decentralized analytical testing, the dichotomy between traditional high-field Nuclear Magnetic Resonance (NMR) spectroscopy and modern benchtop NMR systems has beco...
Author: BenchChem Technical Support Team. Date: March 2026
As pharmaceutical pipelines increasingly demand rapid, decentralized analytical testing, the dichotomy between traditional high-field Nuclear Magnetic Resonance (NMR) spectroscopy and modern benchtop NMR systems has become a critical focal point. For complex Active Pharmaceutical Ingredient (API) intermediates like 2-Hydroxy-3-sulfamoylbenzoic acid , selecting the appropriate analytical platform requires a deep understanding of spectral resolution, spin-system dynamics, and operational logistics.
This guide objectively compares the analytical performance of High-Field NMR (600 MHz) against Benchtop NMR (60 MHz) for the structural elucidation and quality control of 2-Hydroxy-3-sulfamoylbenzoic acid.
Mechanistic Grounding: The NMR Profile of 2-Hydroxy-3-sulfamoylbenzoic Acid
To evaluate instrument performance, we must first establish the theoretical NMR profile of the target molecule. 2-Hydroxy-3-sulfamoylbenzoic acid consists of a 1,2,3-trisubstituted benzene ring. The substituents dictate the electronic environment and the resulting chemical shifts (
δ
) of the remaining aromatic protons at positions C-4, C-5, and C-6.
Causality of Chemical Shifts and Solvent Selection
The selection of DMSO-d6 as the solvent is a deliberate, causality-driven choice. The molecule contains three highly polar, hydrogen-bonding functional groups (-COOH, -OH, -SO2NH2), rendering it largely insoluble in non-polar solvents like CDCl3. Furthermore, unlike protic solvents (e.g., D2O or CD3OD) which induce rapid deuterium exchange, DMSO-d6 lacks exchangeable protons. This allows the critical observation of the broad exchangeable signals.
Theoretical 1H NMR Assignments (DMSO-d6):
Exchangeable Protons:
-COOH (C1): ~13.5 ppm (broad singlet). Highly deshielded due to the electronegativity of oxygen and strong hydrogen bonding.
-OH (C2): ~11.5 ppm (broad singlet).
-SO2NH2 (C3): ~7.8 ppm (2H, broad singlet).
Aromatic Protons (AMX Spin System):
H-5 (para to -OH): The hydroxyl group is strongly electron-donating via resonance, heavily shielding the para position. H-5 appears furthest upfield at ~6.9 ppm as a triplet (
J≈8
Hz).
H-4 (ortho to -SO2NH2, para to -COOH): Both substituents are electron-withdrawing, deshielding H-4. It appears at ~7.9 ppm as a doublet of doublets (
J≈8,1.5
Hz).
H-6 (ortho to -COOH, para to -SO2NH2): Similarly deshielded by both electron-withdrawing groups, appearing at ~8.1 ppm as a doublet of doublets (
J≈8,1.5
Hz).
Logical assignment pathway for the 1H NMR signals of 2-Hydroxy-3-sulfamoylbenzoic acid.
Product Performance Comparison: High-Field vs. Benchtop NMR
The core difference between a 600 MHz high-field spectrometer and a 60 MHz benchtop system lies in the
Δν/J
ratio (the ratio of the chemical shift difference in Hz to the coupling constant in Hz).
At 600 MHz, a 7 Hz ortho-coupling spans merely ~0.01 ppm, resulting in a clean, first-order spectrum where H-4, H-5, and H-6 are distinctly separated. Conversely, at 60 MHz, the same 7 Hz coupling spans ~0.12 ppm[1]. This dramatic reduction in chemical shift dispersion causes severe peak overlap and second-order "roofing" effects, complicating multiplet analysis[2].
However, modern benchtop NMR systems utilize highly homogeneous permanent neodymium magnets that do not require cryogenic cooling (liquid helium/nitrogen), drastically reducing operational costs and enabling at-line pharmaceutical QA/QC[3]. For routine concentration checks or purity validation of 2-Hydroxy-3-sulfamoylbenzoic acid, benchtop wNMR (water NMR) and 1D proton NMR have proven highly linear and reproducible[4].
Quantitative Performance Comparison
Parameter
High-Field NMR (600 MHz)
Benchtop NMR (60 MHz)
Impact on 2-Hydroxy-3-sulfamoylbenzoic acid Analysis
Benchtop merges H-4 and H-6 signals; High-field separates all aromatic protons.
Limit of Detection (LOD)
< 10 µM
~ 1-5 mM
High-field is required for trace impurity profiling (<0.1%).
Sample Throughput
High (with autosamplers)
Medium (often manual)
Benchtop provides faster "time-to-result" for single in-process samples.
Capital Expenditure
$500,000 - $1,000,000+
$50,000 - $100,000
Benchtop democratizes routine API batch release testing.
Experimental Workflows: A Self-Validating Protocol
To ensure data integrity, every NMR protocol must be a self-validating system. The inclusion of Tetramethylsilane (TMS) serves a dual purpose: it calibrates the chemical shift axis (0.00 ppm) and acts as a diagnostic tool for magnetic field homogeneity (shimming). If the Full Width at Half Maximum (FWHM) of the TMS peak exceeds 1.2 Hz, the shim is suboptimal and the data is invalid.
Step-by-Step Methodology
Step 1: Sample Preparation
Weigh 15.0 mg of 2-Hydroxy-3-sulfamoylbenzoic acid using a microbalance.
Dissolve the compound in 0.6 mL of DMSO-d6 containing 0.03% (v/v) TMS.
Vortex for 30 seconds until complete dissolution is achieved. Causality: Particulate matter distorts magnetic susceptibility, ruining the shim.
Transfer the solution to a standard 5 mm borosilicate NMR tube (for 600 MHz) or the specific capillary/tube required by the benchtop system.
Step 2: Instrument Calibration & Shimming
Insert the sample into the magnet.
High-Field (600 MHz): Lock the spectrometer to the deuterium frequency of DMSO-d6. Perform gradient shimming (e.g., topshim).
Benchtop (60 MHz): Initiate the automated 1D proton shim routine. Note: Benchtop systems rely on internal lock mechanisms and do not strictly require deuterated solvents for locking, though DMSO-d6 is still used here for solubility and signal clarity[3].
Validation Check: Acquire a single scan. Measure the FWHM of the TMS peak at 0.00 ppm. Proceed only if FWHM < 1.2 Hz.
Step 3: Acquisition Parameters
Pulse Sequence: Standard 1D 1H pulse (zg30 or equivalent).
Relaxation Delay (D1): 10 seconds. Causality: A long D1 ensures complete longitudinal relaxation (
T1
) of all protons, making the integration strictly quantitative.
Number of Scans (NS): 16 scans for 600 MHz; 64-128 scans for 60 MHz (to compensate for lower sensitivity).
Step 4: Data Processing
Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz prior to Fourier Transformation.
Phase the spectrum manually (zero-order and first-order) to ensure symmetrical peak bases.
Baseline correct the spectrum and integrate the signals, setting the isolated H-5 triplet (~6.9 ppm) to an integral value of 1.00.
Comparative NMR workflow for benchtop and high-field structural elucidation.
Conclusion
For the rigorous de novo structural elucidation of 2-Hydroxy-3-sulfamoylbenzoic acid, High-Field NMR (600 MHz) remains indispensable. Its superior chemical shift dispersion resolves the complex AMX aromatic spin system and easily detects trace impurities.
However, once the API's spectral profile is fully characterized, Benchtop NMR (60 MHz) offers an exceptionally efficient alternative for routine batch release, process monitoring, and concentration verification. By understanding the physical limitations of lower magnetic fields—specifically the
Δν/J
ratio—researchers can confidently integrate benchtop systems into their pharmaceutical workflows without compromising scientific integrity.
References
Benchtop NMR in Biomedicine: An Updated Literature Overview. MDPI. Available at:[Link]
Benchtop NMR Breaks New Ground. Technology Networks. Available at:[Link]
High-field to Benchtop NMR Spectroscopy - Part 3. Oxford Instruments. Available at:[Link]
Multiplatform Benchtop NMR Interlaboratory Study of Model Liquid Dosage Forms of Pharmaceutical Products. Analytical Chemistry (ACS Publications). Available at:[Link]
Comparative IR Spectroscopy Guide: Salicylic Acid vs. 3-Sulfamoylsalicylic Acid
Executive Summary In pharmaceutical development and quality control, distinguishing between structurally similar active pharmaceutical ingredients (APIs) and their derivatives is a critical analytical requirement. Salicy...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In pharmaceutical development and quality control, distinguishing between structurally similar active pharmaceutical ingredients (APIs) and their derivatives is a critical analytical requirement. Salicylic acid, a foundational beta-hydroxy acid, and 3-sulfamoylsalicylic acid, a sulfonamide-functionalized derivative, share a core 2-hydroxybenzoic acid scaffold. However, the introduction of the sulfamoyl group (-SO₂NH₂) drastically alters the molecule's electronic environment and hydrogen-bonding network.
This guide provides an objective, data-driven comparison of their Infrared (IR) spectroscopic profiles, detailing the mechanistic causality behind peak shifts and outlining a self-validating experimental protocol for accurate spectral acquisition.
To interpret the IR spectra of these two compounds, one must understand the underlying molecular mechanics dictating their vibrational modes.
Salicylic Acid Dynamics:
Salicylic acid is defined by a strong intramolecular hydrogen bond between the phenolic hydroxyl group (-OH) and the carbonyl oxygen (C=O) of the adjacent carboxylic acid. This interaction weakens the C=O double bond, shifting its stretching frequency to a noticeably lower wavenumber (typically 1650–1687 cm⁻¹) compared to unassociated benzoic acids[1]. Furthermore, this H-bonding broadens the phenolic O-H stretch, which typically appears around 3225 cm⁻¹[1].
3-Sulfamoylsalicylic Acid Dynamics:
The introduction of a sulfamoyl group at the 3-position fundamentally alters the spectral landscape. The -SO₂NH₂ group is strongly electron-withdrawing via both inductive and resonance effects, pulling electron density away from the aromatic ring. This electronic shift subtly modifies the strength of the existing intramolecular hydrogen bond, often resulting in a slight shift in the C=O stretch.
More critically, the sulfamoyl group introduces entirely new, high-intensity vibrational modes[2]:
N-H Stretching: Primary sulfonamides exhibit a distinct doublet peak corresponding to the asymmetric and symmetric stretching of the -NH₂ group in the 3200–3400 cm⁻¹ region.
S=O Stretching: The highly polar S=O bonds produce intense, diagnostic asymmetric (~1340 cm⁻¹) and symmetric (~1160 cm⁻¹) stretching peaks.
Comparative Spectral Data
The following table summarizes the key quantitative IR data used to differentiate the two compounds. Data is synthesized from established spectroscopic databases and empirical studies[1][2][3].
Functional Group
Vibration Mode
Salicylic Acid (cm⁻¹)
3-Sulfamoylsalicylic Acid (cm⁻¹)
Causality / Diagnostic Value
O-H (Phenolic)
Stretching
~3225
~3200 - 3250
Broadened by strong intramolecular H-bonding.
N-H (Sulfamoyl)
Asym / Sym Stretch
Absent
~3350 / ~3250
Primary Identifier: Distinct double peak masking or overlapping the phenolic O-H stretch.
O-H (Carboxylic)
Stretching
2500 - 3000
2500 - 3000
Very broad band characteristic of carboxylic acid dimers.
C=O (Carboxylic)
Stretching
1650 - 1687
1660 - 1690
Shifted slightly higher in the derivative due to electron withdrawal by the -SO₂NH₂ group.
C=C (Aromatic)
Stretching
1560 - 1622
1570 - 1610
Aromatic ring breathing modes; slightly perturbed by the bulky sulfamoyl substituent.
S=O (Sulfonyl)
Asym / Sym Stretch
Absent
~1340 / ~1160
Primary Identifier: Highly polar, intense bands unique to the sulfonamide moiety.
C-O (Phenolic)
Stretching
~1298
~1290
Confirms the presence of the phenolic C-O bond.
S-N
Stretching
Absent
~900
Secondary confirmation of the sulfonamide group.
Self-Validating Experimental Protocol: ATR-FTIR
Expertise Note: Attenuated Total Reflectance (ATR) FTIR is strictly preferred over traditional KBr pellet transmission for this analysis. KBr is highly hygroscopic; any absorbed ambient water will produce a broad O-H stretch at ~3300 cm⁻¹, which perfectly masks the critical diagnostic N-H stretches of the sulfamoyl group. ATR ensures a moisture-free, self-validating spectral acquisition.
Step 1: System Initialization and Background Validation
Action: Clean the diamond or ZnSe ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely.
Validation: Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution). The system validates its own readiness if the energy throughput is optimal and no residual organic peaks (e.g., C-H stretches at 2900 cm⁻¹) or excessive water vapor bands are present.
Step 2: Sample Loading and Pressurization
Action: Place ~2-5 mg of the solid analyte (Salicylic acid or 3-sulfamoylsalicylic acid) directly onto the center of the crystal. Lower the pressure anvil until the software indicates optimal contact pressure.
Causality: The evanescent wave in ATR only penetrates a few microns into the sample. Consistent, high pressure ensures uniform optical contact, which is mandatory for accurate relative peak intensity comparisons between the -OH and -SO₂NH₂ bands.
Step 3: Spectral Acquisition
Action: Scan the sample from 4000 cm⁻¹ to 400 cm⁻¹ using 32 co-added scans to maximize the signal-to-noise ratio.
Step 4: Data Processing
Action: Apply an ATR correction algorithm.
Causality: Because the penetration depth of the IR beam in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers), peaks at the lower end of the spectrum appear artificially stronger. ATR correction normalizes the data to mimic a transmission spectrum, allowing for direct comparison against standard reference libraries[3].
Workflow Visualization
Workflow for ATR-FTIR spectral acquisition and comparative analysis.
Reproducibility of 2-Hydroxy-3-sulfamoylbenzoic Acid Synthesis Protocols: A Comparative Guide
Executive Summary The synthesis of 2-hydroxy-3-sulfamoylbenzoic acid (CAS 1243443-64-2)[1] presents a classic regioselectivity challenge in organic chemistry. Direct electrophilic chlorosulfonation of salicylic acid over...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The synthesis of 2-hydroxy-3-sulfamoylbenzoic acid (CAS 1243443-64-2)[1] presents a classic regioselectivity challenge in organic chemistry. Direct electrophilic chlorosulfonation of salicylic acid overwhelmingly directs the sulfonyl group to the 5-position due to the strong para-directing effect of the hydroxyl group. To selectively functionalize the 3-position, researchers must bypass direct substitution.
As a Senior Application Scientist, I have evaluated the two most viable synthetic routes for this building block: the classical Sandmeyer-Meerwein Chlorosulfonation starting from 3-aminosalicylic acid[2], and the modern Directed Ortho-Metalation (DoM) [3] approach utilizing complex-induced proximity effects (CIPE)[4]. This guide objectively compares both protocols, focusing on mechanistic causality, self-validating in-process controls, and overall reproducibility.
Mechanistic Pathways & Workflows
Route A: Sandmeyer-Meerwein Chlorosulfonation
This route leverages the predictable reactivity of diazonium salts. By starting with the pre-functionalized 3-aminosalicylic acid, regioselectivity is guaranteed, shifting the experimental focus to managing the stability of reactive intermediates[5].
Caption: Workflow of Sandmeyer-Meerwein Chlorosulfonation Route
Route B: Directed Ortho-Metalation (DoM)
Pioneered by Victor Snieckus[6], this route utilizes the directing power of a protected phenol (e.g., a methoxy group) to coordinate an alkyllithium base, forcing deprotonation exclusively at the adjacent 3-position before electrophilic trapping.
Caption: Workflow of Directed Ortho-Metalation (DoM) Route
Step-by-Step Experimental Methodologies
Protocol A: Sandmeyer-Meerwein Route
Objective: High-throughput, scalable synthesis with guaranteed regiocontrol.
Step 1: Diazotization
Procedure: Suspend 3-aminosalicylic acid[2] in concentrated HCl and water. Cool to 0°C. Dropwise add an aqueous solution of NaNO₂.
Causality: The strongly acidic environment prevents the amine from coupling with the newly formed diazonium salt (triazene formation). Maintaining 0°C is critical; higher temperatures provide the activation energy for nitrogen gas extrusion, leading to the undesired phenol byproduct (hydrolysis).
Self-Validation (IPC): Spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, validating complete consumption of the starting amine. Excess nitrous acid is then quenched with sulfamic acid to prevent oxidative side reactions in the next step.
Step 2: Meerwein Chlorosulfonation
Procedure: Pour the cold diazonium solution into a mixture of glacial acetic acid saturated with SO₂ gas, containing a catalytic amount of CuCl₂·2H₂O.
Causality: CuCl₂ acts as a single-electron transfer (SET) catalyst[5]. It reduces the diazonium salt to an aryl radical (releasing N₂). The aryl radical rapidly attacks the dissolved SO₂ to form a sulfonyl radical, which then abstracts a chlorine atom from the copper complex, regenerating the catalyst and yielding the sulfonyl chloride.
Self-Validation (IPC): The cessation of vigorous nitrogen gas evolution serves as a visual indicator of reaction completion.
Step 3: Amination
Procedure: Isolate the sulfonyl chloride via filtration (it precipitates upon dilution with ice water) and immediately suspend it in excess cold aqueous ammonium hydroxide (NH₄OH).
Causality: The sulfonyl chloride is highly susceptible to hydrolysis back to the sulfonic acid. Using a large excess of cold NH₄OH ensures that nucleophilic attack by ammonia outcompetes attack by water, while simultaneously neutralizing the generated HCl.
Protocol B: Directed Ortho-Metalation (DoM) Route
Objective: Atom-economical approach avoiding toxic SO₂ gas and heavy metal catalysts, suitable for advanced organometallic laboratories.
Step 1: Directed Lithiation
Procedure: Dissolve 2-methoxybenzoic acid in anhydrous THF. Add TMEDA (tetramethylethylenediamine). Cool to -78°C and slowly add sec-butyllithium (sec-BuLi).
Causality: The methoxy group acts as a Directed Metalation Group (DMG)[3]. TMEDA is essential as it breaks up the hexameric aggregates of sec-BuLi, drastically increasing its kinetic basicity. The cryogenic temperature (-78°C) is required to prevent the alkyllithium from acting as a nucleophile and attacking the carboxylate group.
Self-Validation (IPC): Quench a 0.5 mL aliquot with D₂O. Analyze via ¹H-NMR. The disappearance of the proton signal at the 3-position and incorporation of deuterium confirms successful and regioselective metalation[4].
Step 2: Sulfination & Oxidation
Procedure: Bubble anhydrous SO₂ gas into the -78°C solution to form the lithium sulfinate. Warm to room temperature, concentrate, and react with N-chlorosuccinimide (NCS).
Causality: The aryllithium species acts as a hard nucleophile, attacking the electrophilic sulfur of SO₂. NCS is then used as a mild, anhydrous oxidant to convert the sulfinate salt directly into the sulfonyl chloride without risking aqueous hydrolysis.
Step 3: Amination & Deprotection
Procedure: React the sulfonyl chloride with NH₃ in dioxane. Finally, treat the resulting intermediate with BBr₃ in dichloromethane at -78°C to room temperature.
Causality: BBr₃ is a potent Lewis acid required to cleave the robust aryl methyl ether bond. It coordinates to the methoxy oxygen, facilitating bromide attack on the methyl group, thereby revealing the target 2-hydroxy group without cleaving the sulfonamide.
Quantitative Data & Performance Comparison
To aid in protocol selection, the following table summarizes the operational metrics of both routes based on standard pilot-scale laboratory parameters.
For the synthesis of 2-hydroxy-3-sulfamoylbenzoic acid, Protocol A (Sandmeyer-Meerwein) is the undisputed choice for reproducibility and scalability. Its reliance on robust aqueous chemistry and commercially available 3-aminosalicylic acid makes it highly reliable, even in standard laboratories without specialized Schlenk line equipment.
Conversely, Protocol B (DoM) is an elegant, textbook example of modern organometallic regiocontrol[6]. However, its strict requirements for anhydrous/cryogenic conditions, combined with the harsh BBr₃ deprotection step, lower its overall yield and reproducibility. It should only be selected if avoiding heavy metal waste (copper) is a strict regulatory requirement for the final active pharmaceutical ingredient (API).
A Senior Application Scientist's Guide to the Proper Disposal of 2-Hydroxy-3-sulfamoylbenzoic Acid
This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 2-Hydroxy-3-sulfamoylbenzoic acid. As a compound frequently utilized in research and development, particularly in medicina...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 2-Hydroxy-3-sulfamoylbenzoic acid. As a compound frequently utilized in research and development, particularly in medicinal chemistry, understanding its specific hazard profile is paramount to ensuring the safety of laboratory personnel and protecting the environment. This document moves beyond mere procedural lists to explain the scientific rationale behind each recommendation, empowering researchers to make informed decisions.
Foundational Principle: Hazard-Informed Disposal
Proper disposal begins with a thorough understanding of the substance's inherent risks. 2-Hydroxy-3-sulfamoylbenzoic acid, and structurally similar compounds, present a multi-faceted hazard profile that dictates all handling and disposal protocols. The primary risks are associated with its irritant properties.
Causality of Hazards: The combination of a carboxylic acid, a hydroxyl group (phenolic), and a sulfamoyl group on an aromatic ring results in a molecule that can readily interact with biological tissues. The acidic nature and potential for hydrogen bonding contribute to its irritant effects on skin, eyes, and the respiratory system.
Table 1: GHS Hazard Profile for 2-Hydroxy-3-sulfamoylbenzoic Acid & Analogs
Handling of the solid powder must be done in a ventilated enclosure (e.g., fume hood) to prevent inhalation. This dictates that waste containers must be sealed to prevent dust from becoming airborne.
| Acute Oral Toxicity | H302 | Harmful if swallowed[2][5] | Reinforces the need for strict hygiene measures and preventing environmental contamination that could lead to accidental ingestion by wildlife. |
Pre-Disposal: Waste Segregation and Containment
Effective waste management begins the moment a substance is deemed "waste." Improper segregation can lead to dangerous chemical reactions within a waste container, posing a significant risk.
Protocol for Waste Collection:
Designate a Waste Container: Use a clearly labeled, dedicated container for 2-Hydroxy-3-sulfamoylbenzoic acid waste. The container must be made of a compatible material (e.g., High-Density Polyethylene - HDPE) and have a secure, tight-fitting lid.[6][7]
Labeling: The label must, at a minimum, include:
The words "Hazardous Waste"
The full chemical name: "2-Hydroxy-3-sulfamoylbenzoic Acid"
The primary hazards (e.g., "Irritant," "Corrosive")
The date the first waste was added
Segregation: Store the waste container in a designated satellite accumulation area.[7] Crucially, this waste must be segregated from incompatible materials, particularly strong oxidizing agents , to prevent potentially violent reactions.[8][9]
Containment: All liquid waste containers must be kept in secondary containment (such as a plastic bin) to contain any potential leaks.[7]
The Disposal Decision Framework
The selection of a final disposal pathway is a critical decision that must be governed by institutional policy and local regulations. The following decision tree provides a logical framework for determining the appropriate course of action.
Caption: Disposal decision workflow for 2-Hydroxy-3-sulfamoylbenzoic acid.
This is the most secure and compliant method for disposal. It transfers the responsibility of final treatment to professionals equipped to handle chemical waste.
Procedure for Contractor Pickup:
Ensure the waste container is sealed, clean, and correctly labeled as described in Section 2.
Store the container in your lab's designated satellite accumulation area, ensuring it is segregated from incompatibles.[7]
Request a waste pickup from your institution's Environmental Health & Safety (EHS) department.[10]
Do not mix this waste with other waste streams unless explicitly permitted by EHS.
Secondary Pathway: In-Lab Neutralization (Use with Extreme Caution)
This method should only be considered for very small quantities of waste and is permissible only if allowed by your institution and local regulations. The compound's acidic nature allows for neutralization, but its other hazards must be respected throughout the process.
Self-Validating Neutralization Protocol:
Prerequisite: This procedure must be performed by trained personnel inside a certified chemical fume hood while wearing appropriate PPE (lab coat, safety goggles, and chemical-resistant gloves).
Preparation: Prepare a 10% solution of a weak base, such as sodium bicarbonate (baking soda) or soda ash, in a large beaker. The beaker should be large enough to contain at least 10 times the volume of the acidic waste solution.
Dilution: If neutralizing a solution, slowly add the acidic waste to a larger volume of cold water (aim for a 1:10 dilution). If neutralizing the solid, slowly dissolve it in a large volume of water. This step helps to control the exothermic reaction.[6][11]
Neutralization: While stirring gently, slowly and carefully add the basic solution to the diluted acidic waste. The slow addition is critical to control the rate of reaction and any potential heat generation or off-gassing.
Verification (The Self-Validating Step): Periodically check the pH of the solution using a calibrated pH meter or pH indicator strips. Continue adding the base until the pH is stable within a neutral range (typically between 6.0 and 9.0, as specified by your institution).[6][11]
Final Disposal: Once the pH is confirmed to be neutral, the solution can typically be disposed of down the drain, followed by a large volume of running water (at least 20 parts water to the neutralized solution).[11]
Authoritative Grounding: The principle of acid-base neutralization is a fundamental chemical technique for waste treatment.[6][12] However, its application is contingent on a full risk assessment. The presence of the sulfamoyl group and aromatic ring means the neutralized salt of the compound is still an organic chemical being introduced into the wastewater system. Benzoic acid derivatives can be harmful to aquatic ecosystems if not properly treated by wastewater plants.[13] This is why this method is reserved for small quantities only.
Decontamination and Empty Container Disposal
Residual amounts of the chemical in "empty" containers can still pose a hazard.
Procedure:
Initial Rinse: Rinse the empty container with a suitable solvent (e.g., water, or a water/ethanol mixture). This first rinse must be collected and disposed of as hazardous waste. [10]
Subsequent Rinses: Perform at least two additional rinses. For standard hazardous materials, these subsequent rinses can often be disposed of down the drain, but consult your EHS guidelines.
Final Disposal: Once thoroughly rinsed and air-dried in a fume hood, deface the original label on the container and dispose of it in the appropriate solid waste stream (e.g., glass or plastic recycling).[10]
Spill Management
In the event of a spill, immediate and correct action is crucial.
Evacuate and Alert: Alert others in the immediate area and evacuate if the spill is large or the dust is airborne.
Contain: For a small, manageable spill of the solid, cover it with an inert absorbent material like sand or vermiculite. Avoid raising dust.[2][8]
Collect: Carefully sweep or scoop the material into a designated hazardous waste container.
Decontaminate: Clean the spill area thoroughly.
Report: Report the incident to your laboratory supervisor and EHS department.
By adhering to this comprehensive, safety-first framework, researchers can manage and dispose of 2-Hydroxy-3-sulfamoylbenzoic acid responsibly, ensuring compliance, personal safety, and environmental stewardship.
References
Chemos GmbH & Co. KG. (n.d.). Safety data sheet according to 1907/2006/EC, Article 31.
Sigma-Aldrich. (2026, January 14). Safety Data Sheet.
Chemical Bull. (n.d.). Material Safety Data Sheet (MSDS).
National Institutes of Health (NIH), PubChem. (n.d.). 2-Sulfamoylbenzoic acid.
Fisher Scientific. (2009, August 25). Safety Data Sheet.
Fisher Scientific. (2009, August 25). Safety Data Sheet.
Santa Cruz Biotechnology. (n.d.). Safety Data Sheet.
Al-Dhaini, H. I., & Al-Zuhairi, D. M. (2023). A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various uses to disposal: An environmental perspective. Environmental Analysis, Health and Toxicology, 38(4), e2023023. Retrieved from [Link]
Thermo Fisher Scientific. (2009, August 25). Safety Data Sheet.
Environmental Health and Safety Office (EHSO). (2025, December 22). Hazardous Waste - EHSO Manual 2025-2026.
Cayman Chemical. (2025, September 15). Safety Data Sheet.
Cornell University Environmental Health and Safety. (n.d.). Chapter 7 - Management Procedures For Specific Waste Types.
Dartmouth College Environmental Health and Safety. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]
Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import/Export, Use, and Disposal. Retrieved from [Link]
Harvard University Environmental Health and Safety. (n.d.). Chemical and Hazardous Waste. Retrieved from [Link]
Personal protective equipment for handling 2-Hydroxy-3-sulfamoylbenzoic acid
As researchers and drug development professionals, establishing a safe laboratory environment requires more than passive compliance; it demands a mechanistic understanding of the reagents we handle. 2-Hydroxy-3-sulfamoyl...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and drug development professionals, establishing a safe laboratory environment requires more than passive compliance; it demands a mechanistic understanding of the reagents we handle. 2-Hydroxy-3-sulfamoylbenzoic acid (CAS 1243443-64-2) is a specialized organic building block utilized in advanced synthesis. Because it features both a salicylic acid core and a sulfonamide moiety, its handling protocols must account for its specific aerodynamic properties and chemical reactivity.
This guide provides an authoritative, self-validating operational framework for handling this compound, ensuring that every safety measure is grounded in chemical causality.
Mechanistic Hazard Profile
Understanding why a chemical is hazardous dictates how we protect ourselves. The dual presence of acidic protons (from the carboxylic and phenolic groups) and the hydrogen-bonding capacity of the sulfonamide group renders 2-Hydroxy-3-sulfamoylbenzoic acid highly irritating to biological membranes.
Because the compound is typically handled as a fine crystalline powder, the primary operational risk is aerosolization. Based on safety data for structurally identical sulfonamide derivatives, it triggers specific GHS hazard classifications: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) 1[1].
Table 1: Physicochemical & Hazard Summary
Property / Hazard
Value / Classification
Operational Implication
Physical State
Solid / Crystalline Powder
High risk of aerosolization and static cling during transfer.
GHS H315
Causes skin irritation
Mandates chemical-resistant synthetic gloves.
GHS H319
Causes serious eye irritation
Mandates tight-fitting safety goggles.
| GHS H335 | May cause respiratory irritation | Mandates handling strictly within aerodynamic engineering controls. |
Mandatory Personal Protective Equipment (PPE) Matrix
To mitigate these risks, PPE must be selected to establish an impenetrable physical barrier. The following matrix outlines the mandatory equipment required for handling this compound 1[1].
Table 2: PPE Specifications & Causality
Category
Minimum Requirement
Mechanistic Rationale & Specifications
Eye/Face
ANSI Z87.1 Safety Goggles
Prevents fine particulate entry and ocular deposition of acidic dust. Face shields are required if handling >50g quantities.
Skin/Hands
Nitrile Gloves (≥0.11 mm)
Nitrile provides excellent resistance to incidental contact with organic acids. Double-gloving is recommended during bulk transfers.
Body
Flame-resistant Lab Coat
Protects against static buildup (which can aerosolize powders). Must be 100% cotton, fully buttoned, with closed-toe shoes.
| Respiratory | N95/P100 Respirator | Mandatory only if a certified chemical fume hood is unavailable or if a spill occurs outside of engineering controls. |
Step-by-Step Operational Protocol
A robust laboratory protocol must be self-validating; each step should inherently confirm the success of the previous one.
Phase 1: Pre-Operational Engineering Controls
Verify Airflow: The best control for limiting exposure to chemical vapors and dust is a properly operating chemical fume hood 2[2]. Before opening the reagent container, verify the hood's monitor display. Ensure the face velocity is between 0.4 and 0.6 m/s (ideal is ~0.5 m/s) 3[3].
Static Dissipation: Wipe the interior of the fume hood and the weighing balance with a slightly damp, lint-free cloth. Causality: Sulfonamide powders are highly prone to static cling. A micro-humidified environment neutralizes static charges, preventing the powder from aerosolizing when the container is opened.
Phase 2: Weighing and Transfer
3. Container Acclimation: Allow the sealed container of 2-Hydroxy-3-sulfamoylbenzoic acid to equilibrate to room temperature to prevent condensation, which can degrade the compound via hydrolysis.
4. Transfer Mechanics: Use an anti-static weighing boat and a grounded stainless-steel spatula. Transfer the powder slowly, keeping the spatula close to the weighing boat to minimize the drop height and subsequent dust generation.
5. System Validation: Once weighed, immediately cap the primary container. Remove the weighing boat from the balance; the scale must return to a stable zero. If it does not, residual acidic powder has contaminated the pan and must be cleaned immediately to prevent corrosion.
Phase 3: Solution Preparation
6. Solvent Addition: When preparing stock solutions, always add the solid 2-Hydroxy-3-sulfamoylbenzoic acid to the solvent (e.g., DMSO or a buffered aqueous solution), never the reverse. Causality: Adding solvent directly to the dry powder can cause rapid localized dissolution, leading to exothermic splattering.
7. Homogenization: Use gentle vortexing or sonication. Avoid vigorous shaking, which can pressurize the vessel if residual trapped gases are released.
Spill Response and Disposal Plan
In the event of a breach in containment, immediate and calculated action is required.
Minor Spill Containment:
Isolate: Evacuate non-essential personnel from the immediate area.
Neutralize & Absorb: Do not sweep dry powder, as this maximizes aerosolization. Instead, cover the spill with an inert absorbent material (e.g., vermiculite or sand) slightly dampened with a weak base (1% sodium bicarbonate) to neutralize the acidic protons.
Collect: Scoop the neutralized matrix into a chemically compatible, sealable hazardous waste container using a non-sparking tool 1[1].
Decontaminate: Wash the affected surface with soap and water, followed by a 70% ethanol wipe down.
Waste Disposal:
Dispose of all contaminated PPE, weighing boats, and chemical waste in accordance with institutional Environmental Health and Safety (EHS) guidelines. Label containers clearly as "Hazardous Waste - Sulfonamide/Organic Acid." Do not mix with strong oxidizers.
Workflow Visualization
Operational and safety workflow for handling 2-Hydroxy-3-sulfamoylbenzoic acid.
References
BenchChem. "Personal protective equipment for handling S-tert-Leucine N-methylamide". BenchChem. 1
Universidad de León. "LABORATORY SAFETY AND BEST PRACTICE HANDBOOK". Universidad de León. 3
PennEHRS. "Fact Sheet: Controlling Chemical Vapors in the Laboratory". University of Pennsylvania. 2
